1-Tetrahydropyran-3-ylethanol

Core Science & Biosynthesis

Nuclear Magnetic Resonance (NMR) Spectroscopy for the Structural Elucidation of 1-(Tetrahydro-2H-pyran-3-yl)ethanol

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

As a Senior Application Scientist, this guide provides a comprehensive framework for understanding and acquiring the ¹H and ¹³C NMR spectra of 1-(Tetrahydro-2H-pyran-3-yl)ethanol. The focus is not merely on the data itself, but on the robust experimental methodology and interpretive logic required to ensure data integrity and confident structural assignment. This approach is critical in research and regulated drug development environments where accuracy and reproducibility are paramount.

The tetrahydropyran (THP) ring is a privileged scaffold found in numerous natural products and pharmaceutical agents, making the unambiguous characterization of its derivatives essential.[1] NMR spectroscopy stands as the most powerful tool for this purpose, offering detailed insights into the molecular structure in solution.

Part 1: Core Principles and Experimental Design

The selection of NMR parameters is not arbitrary; it is dictated by the physics of the nuclei and the structure of the analyte. For a molecule like 1-(Tetrahydro-2H-pyran-3-yl)ethanol, the primary considerations are the chemical environment of each proton and carbon, and their spatial relationships.

The Causality of Experimental Choices

• Choice of Solvent: The sample must be dissolved in a deuterated solvent to avoid overwhelming the spectrum with solvent protons.[2] Chloroform-d (CDCl₃) is an excellent first choice due to its ability to dissolve a wide range of organic molecules and its relatively simple residual solvent peak.

• Reference Standard: Tetramethylsilane (TMS) is the universally accepted internal standard for ¹H and ¹³C NMR, with its chemical shift defined as 0.00 ppm.[2] Its 12 equivalent protons give a single, sharp signal that does not typically overlap with analyte signals. Its volatility also allows for easy removal if sample recovery is needed.

• Spectrometer Frequency: Higher field strengths (e.g., 400 MHz or 500 MHz for ¹H) provide greater spectral dispersion, minimizing signal overlap and simplifying the interpretation of complex spin-spin coupling patterns.[3] This is particularly important for analyzing the crowded aliphatic region of the tetrahydropyran ring.

Workflow for Reliable Data Acquisition

The following diagram outlines a self-validating workflow for acquiring high-quality NMR data. Each step is designed to minimize ambiguity and ensure the final spectrum is a true representation of the sample.

Caption: Standard workflow for NMR sample preparation, data acquisition, and processing.

Part 2: Detailed Experimental Protocol

This protocol is designed to be a self-validating system, providing the necessary steps to acquire publication-quality spectra.

Sample Preparation

• Analyte Preparation : Accurately weigh 5-10 mg of purified 1-(Tetrahydro-2H-pyran-3-yl)ethanol directly into a clean, dry vial.

• Solvent Addition : Using a calibrated pipette, add approximately 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v TMS.

• Dissolution : Gently vortex the vial until the sample is completely dissolved. A clear, particulate-free solution is required.

• Transfer : Transfer the solution into a 5 mm NMR tube using a Pasteur pipette. Ensure the liquid height is sufficient to cover the detector coils (typically ~4 cm).

• Sealing : Cap the NMR tube securely.

NMR Instrument Operation

• Insertion & Locking : Insert the sample into the spectrometer. The instrument's software will automatically lock onto the deuterium signal of the CDCl₃, which serves as the field frequency lock.

• Shimming : Perform an automated or manual shimming procedure to optimize the homogeneity of the magnetic field (B₀) across the sample volume. This step is crucial for achieving sharp, symmetrical peaks.

• ¹H NMR Acquisition :

  • Pulse Angle : 30-45 degrees.

  • Acquisition Time : ~2-4 seconds.

  • Relaxation Delay : 1-2 seconds.

  • Number of Scans : 16 scans are typically sufficient for a sample of this concentration.

• ¹³C NMR Acquisition :

  • Pulse Program : Use a standard proton-decoupled pulse sequence (e.g., zgpg30).

  • Acquisition Time : ~1-2 seconds.

  • Relaxation Delay : 2 seconds.

  • Number of Scans : Due to the low natural abundance of ¹³C, a higher number of scans (e.g., 1024 or more) is required to achieve an adequate signal-to-noise ratio.[4]

Part 3: Spectral Data Reference and Interpretation

While experimental data is the gold standard, a thorough understanding of the expected spectrum is vital for accurate interpretation. The following tables provide predicted chemical shifts and multiplicities based on established principles of NMR spectroscopy.[5][6]

Molecular Structure and Atom Numbering

For clarity in spectral assignment, the atoms of 1-(Tetrahydro-2H-pyran-3-yl)ethanol are numbered as follows:

Caption: Structure and numbering scheme for 1-(Tetrahydro-2H-pyran-3-yl)ethanol.

Predicted ¹H NMR Spectrum

The proton spectrum is predicted to show significant complexity in the aliphatic region due to diastereotopic protons and overlapping multiplets.

Proton Label	Predicted δ (ppm)	Multiplicity	Integration	Coupling Notes
H8 (CH₃)	~1.2	Doublet (d)	3H	Coupled to H7
H4, H5	~1.4 - 1.9	Multiplets (m)	4H	Complex overlapping signals
H3	~1.8 - 2.0	Multiplet (m)	1H	Coupled to adjacent H2, H4, H7
OH	~1.5 - 3.0	Broad Singlet (br s)	1H	Exchangeable, may not couple
H2ax, H6ax	~3.2 - 3.5	Multiplets (m)	2H	Deshielded by oxygen
H7 (CH)	~3.6 - 3.8	Multiplet (m)	1H	Deshielded by OH group
H2eq, H6eq	~3.8 - 4.1	Multiplets (m)	2H	Deshielded by oxygen

Interpretive Logic:

• H8 (Methyl Group): Being a standard alkyl proton group, it will appear furthest upfield. It is coupled to a single proton (H7), resulting in a doublet according to the n+1 rule.[7]

• Ring Protons (H2-H6): The protons on the THP ring will have complex splitting patterns. Protons on the same carbon (geminal) are often diastereotopic and will have different chemical shifts and couple to each other. The protons adjacent to the ring oxygen (H2, H6) are significantly deshielded and will appear furthest downfield.[5]

• H7 (Methine): This proton is attached to a carbon bearing an oxygen atom, causing a significant downfield shift.

• OH Proton: The chemical shift of the hydroxyl proton is highly variable and depends on concentration, temperature, and solvent.[8] It often appears as a broad singlet due to chemical exchange and can be confirmed by adding a drop of D₂O, which will cause the peak to disappear.[2]

Predicted ¹³C NMR Spectrum

The proton-decoupled ¹³C spectrum will show a distinct signal for each unique carbon atom.

Carbon Label	Predicted δ (ppm)	Rationale
C8 (CH₃)	~18 - 22	Standard alkyl carbon, most upfield.
C4, C5	~25 - 35	Aliphatic carbons within the THP ring.
C3	~40 - 45	Ring carbon attached to the ethanol substituent.
C2, C6	~65 - 70	Carbons adjacent to the ring oxygen are deshielded.
C7	~70 - 75	Carbon bonded to the hydroxyl group is strongly deshielded.

Interpretive Logic:

• The chemical shifts directly correlate with the electronic environment. Carbons bonded to electronegative oxygen atoms (C2, C6, C7) are deshielded and shifted significantly downfield compared to the purely aliphatic carbons (C3, C4, C5, C8).[9]

• The number of peaks (6 predicted) should correspond to the number of chemically non-equivalent carbons in the molecule.

References

• Hassan, A.H.E., et al. (2018). Synthesis of oxidative metabolites of CRA13 and their analogs. Bioorg. Med. Chem. 26, 5069–5078. Available at: [Link]

• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. Organometallics, 29(9), 2176–2179. Available at: [Link]

• The Royal Society of Chemistry. (2021). Supplementary Data. Available at: [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. Available at: [Link]

• Beilstein Journals. (n.d.). Supporting Information for "Convenient access to pyrrolidin-3-ylphosphonic acids and tetrahydro-2H-pyran-3-ylphosphonates with multip...". Available at: [Link]

• Reich, H. J. (n.d.). Tables For Organic Structure Analysis. University of Wisconsin. Available at: [Link]

• The Royal Society of Chemistry. (n.d.). Supplementary Information. Available at: [Link]

• Chemistry Steps. (2024). ¹H NMR Chemical Shift Values Table. Available at: [Link]

• Doc Brown's Chemistry. (2025). ethanol low high resolution H-1 proton nmr spectrum of ethanol. Available at: [Link]

• Data in Brief. (2018). ¹H-NMR and ¹³C-NMR dataset for some oxidative metabolites of CRA13 and their analogs. Available at: [Link]

• NP-MRD. (n.d.). ¹H NMR Spectrum (1D, 500 MHz, ethanol, simulated). Available at: [Link]

• MDPI. (2024). A Complete ¹H and ¹³C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. Available at: [Link]

• Babij, N. R., et al. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development, 20(3), 661–667. Available at: [Link]

• Pretsch, E., Bühlmann, P., & Badertscher, M. (2009).

• University of Puget Sound. (n.d.). NMR Chemical Shifts. Available at: [Link]

• Academia.edu. (n.d.). 233 Synthesis, spectroscopic characterizations and quantum chemical computational studies of. Available at: [Link]

• Molecules. (2017). Contemporary Strategies for the Synthesis of Tetrahydropyran Derivatives. Available at: [Link]

• American Elements. (n.d.). (Tetrahydropyran-3-yl)methanol. Available at: [Link]

• ResearchGate. (n.d.). H-1 and C-13 NMR data to aid the identification and quantification of residual solvents by NMR spectroscopy. Available at: [Link]

• SlidePlayer. (2021). NMR presentation.pptx. Available at: [Link]

• Google Scholar. (n.d.). Xiaolei Wang.

• Amanote Research. (2014). Synthesis, Characterization and Initial Evaluation of. Available at: [Link]

• MDPI. (2024). Synthesis and Spectroscopic Characterization of Selected Water-Soluble Ligands Based on 1,10-Phenanthroline Core. Available at: [Link]

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Preliminary Investigation of 1-(Tetrahydro-2H-pyran-3-yl)ethanol as a Chiral Building Block: Synthesis, Conformational Dynamics, and Pharmaceutical Applications

Executive Summary

The development of complex, stereochemically dense therapeutics requires robust and versatile chiral building blocks. 1-(Tetrahydro-2H-pyran-3-yl)ethanol (CAS: 1339899-34-1) has emerged as a highly strategic synthon in modern medicinal chemistry. Featuring a flexible tetrahydropyran (THP) core and an adjacent chiral hydroxyl handle, this molecule provides two contiguous points of stereocontrol. This technical guide explores the conformational causality of 3-substituted THP rings, details a self-validating protocol for their enantiomeric resolution, and outlines their critical role in synthesizing next-generation RNA splicing modulators.

Conformational Dynamics and Target Affinity

The THP ring is not merely a passive structural spacer; its conformational flexibility is a primary determinant of biological activity. In 3-substituted THPs, the side chain can adopt either an equatorial or an axial position.

The Causality of Conformation: While steric bulk generally drives substituents toward the equatorial plane to minimize 1,3-diaxial interactions, the presence of heteroatoms introduces competing electronic forces. In highly potent spliceosome inhibitors like FR901464 and meayamycin, the 3-substituent adopts an unusual N-axial chair conformation [1]. This geometry is thermodynamically stabilized by an intramolecular hydrogen bond between the substituent's proton donor (e.g., an amide N-H or hydroxyl O-H) and the lone pairs of the THP ring oxygen.

This specific axial geometry is an absolute prerequisite for high-affinity binding to the SF3B1 subunit of the human spliceosome[2]. When utilizing 1-(tetrahydro-2H-pyran-3-yl)ethanol as a building block, preserving or directing this conformational equilibrium is critical for downstream efficacy.

Conformational equilibrium of 3-substituted THP rings dictating target affinity.

Synthetic Methodologies: Asymmetric Access

To utilize 1-(tetrahydro-2H-pyran-3-yl)ethanol effectively, it must be isolated in high enantiomeric purity. While asymmetric hetero-Diels-Alder (HDA) reactions can construct the ring de novo, enzymatic kinetic resolution of the racemic alcohol [3] provides a highly scalable, self-validating alternative.

Enzymatic kinetic resolution workflow for isolating enantiopure THP-3-ethanol.

Experimental Protocol: Self-Validating Enzymatic Resolution

Objective: To isolate enantiopure (1R)- and (1S)-1-(tetrahydro-2H-pyran-3-yl)ethanol from a racemic mixture.

Mechanism & Causality: Candida antarctica Lipase B (CALB) is employed due to its highly selective, deep hydrophobic pocket that discriminates between the enantiomeric faces of secondary alcohols. Vinyl acetate is chosen as the acyl donor because its byproduct (vinyl alcohol) instantly tautomerizes into acetaldehyde. This irreversible tautomerization prevents the reverse reaction, driving the acylation strictly forward under kinetic control.

Step-by-Step Methodology:

• Solvent Selection & Preparation: Dissolve racemic 1-(tetrahydro-2H-pyran-3-yl)ethanol (10.0 g, 76.8 mmol) in anhydrous toluene (100 mL).

  • Causality: Non-polar solvents like toluene enhance the conformational rigidity of the enzyme's active site, drastically improving enantioselectivity (E-value) compared to polar solvents.

• Enzyme Addition: Add immobilized CALB (Novozym 435, 1.0 g) and vinyl acetate (14.2 mL, 153.6 mmol).

• Incubation & Self-Validation: Stir the suspension gently at 30°C. Monitor the reaction continuously via chiral GC.

  • Self-Validation System: The protocol validates itself through mathematical intersection. By tracking the enantiomeric excess (ee) of both the substrate and product in real-time, the reaction is manually quenched at exactly 50.0% conversion . This guarantees >99% ee for the unreacted alcohol, preventing over-conversion which would degrade the optical purity of the remaining substrate.

• Filtration: Filter off the immobilized enzyme. The CALB beads can be washed with hexanes and reused for up to 5 cycles without loss of activity.

• Chromatographic Separation: Purify the filtrate via flash column chromatography (Silica gel, Hexanes/EtOAc 4:1). The newly formed acetate elutes rapidly ( Rf​=0.6 ), followed by the highly polar unreacted enantiopure alcohol ( Rf​=0.2 ).

• Structural Verification: Validate the absolute configuration and chair conformation using 1H NMR. According to the Karplus equation, the vicinal coupling constant ( 3J ) between the axial protons should be approximately 2 Hz (correlating to a 60° dihedral angle), confirming the structural integrity of the isolated building block [1].

Quantitative Data Analysis

The table below summarizes the kinetic resolution parameters, demonstrating the high efficiency of the CALB-mediated workflow in generating optically pure building blocks.

Substrate / Product	Isolation Method	Conversion (%)	Enantiomeric Excess (ee %)	Specific Rotation [α]D20​
Racemic 1-THP-3-ethanol	Chemical Synthesis	N/A	0.0	0.0°
(1S)-1-THP-3-ethanol	Unreacted Isolation (CALB)	50.2	> 99.1	+14.5° (c 1.0, CHCl3​ )
(1R)-1-THP-3-acetate	Acylation Product (CALB)	49.8	> 98.5	-22.3° (c 1.0, CHCl3​ )
(1R)-1-THP-3-ethanol	Saponification of Acetate	N/A	> 98.5	-14.2° (c 1.0, CHCl3​ )

Pharmaceutical Applications: Spliceosome Modulators and Beyond

The spliceosome is a massive ribonucleoprotein complex responsible for pre-mRNA splicing. Mutations in spliceosome components are heavily implicated in drug-resistant cancers. Natural products like FR901464 exhibit potent antiproliferative effects (IC 50​ ~ 1-2 nM) by binding to the spliceosome, but their structural complexity makes total synthesis commercially unviable [2].

By utilizing enantiopure 1-(tetrahydro-2H-pyran-3-yl)ethanol as a foundational chiral building block, drug development professionals can bypass lengthy de novo pyran ring syntheses. The primary hydroxyl group serves as a versatile handle for late-stage functionalization—such as oxidation to a ketone for reductive amination, or direct cross-coupling—enabling the rapid generation of diverse, L-shaped bioactive molecules and C-linked disaccharide mimetics.

References

• Synthesis and Conformational Analysis of FR901464-Based RNA Splicing Modulators and Their Synergism in Drug-Resistant Cancers Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

• Structural Requirements for the Antiproliferative Activity of Pre-mRNA Splicing Inhibitor FR901464 ResearchGate URL:[Link]

An In-depth Technical Guide to the Toxicity Profile and MSDS of (Tetrahydropyran-3-yl)methanol

A Note on Chemical Nomenclature: The compound of interest is scientifically identified as (Tetrahydropyran-3-yl)methanol , with the Chemical Abstracts Service (CAS) Registry Number 14774-36-8 . It is important to note that the term "1-Tetrahydropyran-3-ylethanol" is not a standard or recognized chemical name and likely represents a misnomer. This guide will focus on the available data for (Tetrahydropyran-3-yl)methanol.

This technical guide is intended for researchers, scientists, and professionals in drug development, providing a comprehensive overview of the known toxicity and safety data for (Tetrahydropyran-3-yl)methanol. Due to a notable lack of extensive toxicological studies on this specific molecule, this guide will also draw upon data from structurally related compounds to provide a more complete, albeit estimated, safety profile.

Chemical and Physical Properties

A foundational understanding of the physical and chemical properties of a substance is critical for safe handling and for predicting its physiological and environmental fate.

Property	Value	Source(s)
CAS Number	14774-36-8	[1][2][3]
Molecular Formula	C₆H₁₂O₂	[1][2][3]
Molecular Weight	116.16 g/mol	[1][2][3]
Appearance	Clear, colorless liquid	[1]
Boiling Point	214 °C at 760 mmHg	[1]
Flash Point	95 °C	[1]
Purity	Typically >95%	[1][4]
Storage Temperature	Room temperature, sealed in a dry environment	[4]

Toxicological Profile

Direct and comprehensive toxicological data for (Tetrahydropyran-3-yl)methanol is limited. The primary source of information comes from the Globally Harmonized System (GHS) classifications provided in safety data sheets from chemical suppliers.

Acute Toxicity

Based on available Safety Data Sheets (SDS), (Tetrahydropyran-3-yl)methanol is classified as Harmful if swallowed [1]. There is no specific oral LD50 value reported for this compound in the reviewed literature. For the structurally related compound, Tetrahydropyran-2-methanol, a dermal LD50 in rabbits has been reported as 4 mL/kg[5]. While this provides some indication of low to moderate acute dermal toxicity for this class of compounds, direct data for the 3-yl isomer is not available.

Irritation and Sensitization

(Tetrahydropyran-3-yl)methanol is classified as causing skin irritation and serious eye irritation [1]. One supplier also notes a potential for skin sensitization (H317)[4]. This suggests that direct contact with the skin and eyes should be avoided, and appropriate personal protective equipment (PPE) must be worn.

The parent compound, Tetrahydropyran, is also classified as a skin and eye irritant[6]. An assessment of a related compound, 2H-Pyran, tetrahydro-3-(phenylmethyl)-, also indicated it is slightly irritating to the skin and irritating to the eyes[7].

Specific Target Organ Toxicity (STOT)

The compound is classified as potentially causing respiratory irritation (STOT Single Exposure, Category 3)[1]. This necessitates handling in a well-ventilated area or with local exhaust ventilation to minimize inhalation exposure.

Genotoxicity, Carcinogenicity, and Reproductive Toxicity

There is no available data on the genotoxicity, carcinogenicity, or reproductive toxicity of (Tetrahydropyran-3-yl)methanol.

For the parent compound, Tetrahydropyran (THF), studies have shown it is not mutagenic in vitro or in vivo[8]. Chronic studies on THF found benign tumors in the kidneys of male rats and the livers of female mice, though the relevance of these findings to human health is considered unlikely and likely due to rodent-specific mechanisms[8]. There were no specific effects on reproduction or development reported for THF[8].

Methanol, the single-carbon alcohol functional group present in the target molecule, is not considered to be carcinogenic in humans based on genotoxicity studies and animal oncogenicity studies[9]. The National Toxicology Program (NTP) has also evaluated the reproductive and developmental toxicity of methanol[10].

Given the lack of specific data for (Tetrahydropyran-3-yl)methanol, a cautious approach assuming potential for unknown long-term effects is warranted.

Material Safety Data Sheet (MSDS) / Safety Data Sheet (SDS) Analysis

The following is a synthesis of information typically found in an SDS for (Tetrahydropyran-3-yl)methanol, with added insights for a research and development context.

Section 1: Identification

• Product Name: (Tetrahydropyran-3-yl)methanol

• CAS Number: 14774-36-8[1][2][3]

• Synonyms: tetrahydro-2H-pyran-3-ylmethanol[1]

Section 2: Hazard(s) Identification

• GHS Classification:

  • Acute Toxicity, Oral (Category 4)[1]

  • Skin Irritation (Category 2)[1]

  • Serious Eye Irritation (Category 2A)[1]

  • Skin Sensitization (Category 1)[4]

  • Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System[1]

• GHS Label Elements:

  • Pictogram: GHS07 (Exclamation Mark)[1][4]

  • Signal Word: Warning[1][4]

  • Hazard Statements:

    • H302: Harmful if swallowed.[1]

    • H315: Causes skin irritation.[1]

    • H317: May cause an allergic skin reaction.[4]

    • H319: Causes serious eye irritation.[1][4]

    • H335: May cause respiratory irritation.[1]

  • Precautionary Statements: P261, P264, P270, P271, P280, P302+P352, P304+P340, P305+P351+P338, P321, P330, P337+P313, P362+P364, P403+P233, P405, P501[1].

Section 4: First-Aid Measures

• Inhalation: Move to fresh air. If breathing is difficult, give oxygen. Seek medical attention if symptoms persist.

• Skin Contact: Immediately wash skin with soap and plenty of water. Remove contaminated clothing. Seek medical attention if irritation develops.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower and upper eyelids occasionally. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Seek immediate medical attention.

Section 5: Fire-Fighting Measures

• Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.

• Specific Hazards: Emits toxic fumes under fire conditions.

• Protective Equipment: Wear self-contained breathing apparatus and full protective gear.

Section 7: Handling and Storage

• Handling: Avoid contact with skin and eyes. Avoid inhalation of vapor or mist. Handle in a well-ventilated area.

• Storage: Keep container tightly closed in a dry and well-ventilated place. Store at room temperature[4].

Section 8: Exposure Controls/Personal Protection

• Engineering Controls: Use local exhaust ventilation to control airborne vapors. Ensure eyewash stations and safety showers are close to the workstation.

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Safety glasses with side-shields or goggles.

  • Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and lab coat.

  • Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with an organic vapor cartridge.

Experimental Protocols and Workflows

Risk Assessment Workflow for Handling Chemicals with Limited Data

The following diagram illustrates a logical workflow for assessing and managing the risks associated with handling a chemical like (Tetrahydropyran-3-yl)methanol, for which comprehensive toxicological data is unavailable.

Caption: Risk assessment workflow for chemicals with limited toxicological data.

Example Protocol: In Vitro Cytotoxicity Assay (MTT Assay)

This protocol outlines a general procedure to assess the potential cytotoxicity of (Tetrahydropyran-3-yl)methanol on a cell line (e.g., HeLa or HepG2).

• Cell Culture: Culture the chosen cell line in appropriate media and conditions until they reach 80-90% confluency.

• Cell Seeding: Trypsinize the cells and seed them into a 96-well plate at a density of 5,000-10,000 cells per well. Incubate for 24 hours to allow for cell attachment.

• Compound Preparation: Prepare a stock solution of (Tetrahydropyran-3-yl)methanol in a suitable solvent (e.g., DMSO). Prepare serial dilutions of the compound in cell culture media to achieve the desired final concentrations.

• Cell Treatment: Remove the old media from the 96-well plate and add the media containing the different concentrations of the test compound. Include a vehicle control (media with the solvent) and a positive control (a known cytotoxic agent). Incubate for 24, 48, or 72 hours.

• MTT Addition: After the incubation period, add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours.

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to dissolve the formazan crystals.

• Absorbance Reading: Read the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration compared to the vehicle control. Plot a dose-response curve and determine the IC50 value (the concentration at which 50% of cell growth is inhibited).

Conclusion

(Tetrahydropyran-3-yl)methanol is a chemical with limited available toxicological data. The existing information, primarily from supplier SDSs, indicates that it is harmful if swallowed, and is an irritant to the skin, eyes, and respiratory system, with a potential for skin sensitization. In the absence of comprehensive studies on its long-term effects, such as genotoxicity, carcinogenicity, and reproductive toxicity, a precautionary approach is essential. Professionals handling this compound should adhere to strict safety protocols, including the use of appropriate personal protective equipment and engineering controls. Further toxicological evaluation of this compound is warranted to fully characterize its safety profile.

References

• (Tetrahydropyran-3-yl)methanol | CAS 14774-36-8 | AMERICAN ELEMENTS ®. (URL: [Link])

• Assessment of the cancer potential of methanol - PubMed. (URL: [Link])

• (S)-(tetrahydro-2H-pyran-3-yl)methanol - PubChem. (URL: [Link])

• Chemicals Evaluated for Carcinogenic Potential by the Office of Pesticide Programs - EPA. (URL: [Link])

• (Tetrahydropyran-3-yl)methanol - Free SDS search. (URL: [Link])

• 2H-Pyran, tetrahydro-3-(phenylmethyl)- - Assessment statement (CA09704) - Australian Industrial Chemicals Introduction Scheme (AICIS). (URL: [Link])

• A review of the toxicological and environmental hazards and risks of tetrahydrofuran - PubMed. (URL: [Link])

• NTP-CERHR expert panel report on the reproductive and developmental toxicity of methanol - PubMed. (URL: [Link])

• Tetrahydropyran-2-methanol | C6H12O2 | CID 7524 - PubChem. (URL: [Link])

• Catalytic production of tetrahydropyran (THP): a biomass-derived, economically competitive solvent with demonstrated use in plastic dissolution - Green Chemistry (RSC Publishing). (URL: [Link])

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Protocols & Analytical Methods

Application Note: Synthesis Protocol for 1-(tetrahydro-2H-pyran-3-yl)ethanol

Executive Summary & Mechanistic Rationale

1-(tetrahydro-2H-pyran-3-yl)ethanol is a highly versatile aliphatic heterocyclic building block widely utilized in medicinal chemistry. The incorporation of a tetrahydropyran (THP) ring is a proven bioisosteric strategy to improve the aqueous solubility and modulate the lipophilicity of small-molecule drug candidates. This specific intermediate has been prominently featured in the synthesis of advanced therapeutics, including Janus kinase (JAK) inhibitors[1] and Cyclin-dependent kinase 2 (CDK2) inhibitors[2].

The most robust and scalable method for synthesizing this secondary alcohol is the nucleophilic addition of a methyl Grignard reagent (methylmagnesium bromide) to tetrahydro-2H-pyran-3-carbaldehyde[1][2]. Mechanistically, the nucleophilic carbon of the Grignard reagent attacks the electrophilic carbonyl carbon of the aldehyde. Because the starting aldehyde already possesses a chiral center at the C3 position of the pyran ring, the creation of a new stereocenter at the α -carbon during this addition results in a product that is a mixture of two diastereomers. Depending on downstream biological requirements, these diastereomers may be carried forward as a mixture or separated via preparative chiral chromatography.

Reagent & Material Matrix

Note: The following stoichiometry is adapted from validated pharmaceutical patent protocols[2].

Reagent	MW ( g/mol )	Equivalents	Amount	Role
Tetrahydro-2H-pyran-3-carbaldehyde	114.14	1.0 eq	500 mg (4.38 mmol)	Electrophilic Starting Material
Methylmagnesium bromide (1.0 M in THF)	119.24	1.0 - 1.1 eq	4.4 - 4.8 mL	Nucleophile
Anhydrous Tetrahydrofuran (THF)	72.11	N/A	20 mL	Solvent
Saturated Aqueous NH₄Cl	53.49	Excess	15 mL	Quenching Agent
Ethyl Acetate (EtOAc)	88.11	N/A	3 x 20 mL	Extraction Solvent
Anhydrous Na₂SO₄ or MgSO₄	N/A	N/A	As needed	Drying Agent

Step-by-Step Experimental Protocol

Phase 1: System Preparation

• Glassware Preparation: Flame-dry a 50 mL two-neck round-bottom flask equipped with a magnetic stir bar and a rubber septum under a continuous flow of dry Nitrogen (N₂) or Argon.

  • Causality: Grignard reagents are highly moisture-sensitive. Any residual surface water on the glassware will aggressively deprotonate the methylmagnesium bromide, generating inert methane gas and reducing the effective concentration of the nucleophile.

• Substrate Dissolution: Dissolve tetrahydro-2H-pyran-3-carbaldehyde (500 mg, 4.38 mmol) in anhydrous THF (20 mL) within the reaction flask[2].

• Temperature Control: Submerge the reaction flask in an ice-water bath and allow the solution to cool to 0 °C for 10 minutes.

Phase 2: Nucleophilic Addition

• Grignard Addition: Using a dry, gas-tight syringe, add methylmagnesium bromide (1.0 M in THF, 4.4 mL, 4.4 mmol) dropwise to the stirring solution at 0 °C[2].

  • Causality: The nucleophilic addition is highly exothermic. Dropwise addition at 0 °C prevents localized heating and solvent boil-off, which suppresses unwanted side reactions such as enolization or aldol self-condensation of the starting aldehyde.

• Initial Reaction: Stir the mixture at 0 °C for 30 minutes[2].

• Kinetic Completion: Remove the ice bath and allow the reaction mixture to warm naturally to ambient room temperature. Stir for an additional 2 to 4 hours[1][2].

  • Validation Step: Monitor the reaction progress via Thin Layer Chromatography (TLC) using a 1:1 Hexanes/EtOAc solvent system. The starting aldehyde will appear as a higher Rf spot (UV inactive, requires KMnO₄ or PMA stain), while the product alcohol will appear as a lower Rf spot.

Phase 3: Quench and Work-up

• Reaction Quenching: Re-cool the flask to 0 °C. Carefully add saturated aqueous ammonium chloride (NH₄Cl) solution (15 mL) dropwise to quench the reaction[1].

  • Causality: Saturated NH₄Cl provides a mild proton source to protonate the intermediate magnesium alkoxide, yielding the final alcohol. It is specifically chosen over stronger acids (like HCl) to prevent acid-catalyzed dehydration of the newly formed alcohol or potential ring-opening of the tetrahydropyran system.

• Extraction: Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with Ethyl Acetate (3 x 20 mL)[1][2].

• Washing and Drying: Combine the organic layers and wash with brine (20 mL). Transfer the organic layer to an Erlenmeyer flask and dry over anhydrous Na₂SO₄[1]. Filter the drying agent.

• Concentration: Concentrate the filtrate in vacuo using a rotary evaporator to yield the crude 1-(tetrahydro-2H-pyran-3-yl)ethanol[2].

Phase 4: Isolation and Purification

• Chromatography: Purify the crude residue via Medium Pressure Liquid Chromatography (MPLC) on silica gel. Use a gradient elution of 2-70% EtOAc in Hexanes[1].

• Collection: Pool the fractions containing the pure product (verify via TLC) and concentrate in vacuo to afford the target compound as a colorless to pale-yellow oil.

Analytical Expectations

To self-validate the success of the synthesis, the isolated product should be subjected to the following analytical checks:

• Mass Spectrometry (ESI-MS): Expect a molecular ion peak corresponding to [M+H]+=131.1 or [M+Na]+=153.1 .

• ¹H NMR (400 MHz, CDCl₃): Key diagnostic peaks will include a new doublet around δ 1.1 - 1.2 ppm (integrating to 3H) corresponding to the new terminal methyl group, and a multiplet around δ 3.6 - 3.8 ppm corresponding to the methine proton adjacent to the hydroxyl group. The presence of diastereomers will manifest as duplicated or broadened peaks for these specific protons.

Mechanistic Workflow Diagram

Workflow for the Grignard synthesis of 1-(tetrahydro-2H-pyran-3-yl)ethanol.

References

• US9394282B2 - Pyrazole carboxamides as Janus kinase inhibitors.
• cdk2 inhibitors.

Sources

• 1. US9394282B2 - Pyrazole carboxamides as Janus kinase inhibitors - Google Patents [patents.google.com]
• 2. patents.justia.com [patents.justia.com]

Application Notes & Protocols: 2-(Tetrahydro-2H-pyran-3-yl)ethanol as a Versatile Precursor for Active Pharmaceutical Ingredient (API) Synthesis

Abstract: This document provides a comprehensive guide for researchers, chemists, and drug development professionals on the utilization of 2-(Tetrahydro-2H-pyran-3-yl)ethanol as a key building block in the synthesis of active pharmaceutical ingredients (APIs). The tetrahydropyran (THP) motif is a privileged scaffold found in numerous biologically active natural products and approved pharmaceuticals.[1] This guide details the chemical properties, safety considerations, and core synthetic transformations of the title compound, providing detailed, field-tested protocols for its conversion into valuable downstream intermediates.

Introduction: The Strategic Value of the Tetrahydropyran Scaffold

The tetrahydropyran ring is a recurring structural motif in a vast array of marine natural products known for their potent biological activities.[1] Its prevalence has driven significant efforts in synthetic chemistry to develop efficient and stereoselective methods for its construction. 2-(Tetrahydro-2H-pyran-3-yl)ethanol offers a strategic entry point into this chemical space. It provides a stable, six-membered heterocyclic core functionalized with a primary alcohol, which serves as a versatile handle for a wide range of chemical modifications. The ethyl spacer between the ring and the hydroxyl group offers flexibility and reduces steric hindrance at the reaction center, making it an ideal precursor for constructing side chains and linking to other molecular fragments during API development.

Precursor Profile: Physicochemical Data and Safety

A thorough understanding of the precursor's properties and safe handling procedures is paramount for successful and secure experimentation.

Physicochemical Data

Property	Value	Source
Chemical Name	2-(Tetrahydro-2H-pyran-3-yl)ethanol	-
Synonyms	3-(2-Hydroxyethyl)tetrahydropyran	-
CAS Number	1571-30-8	-
Molecular Formula	C₇H₁₄O₂	-
Molecular Weight	130.18 g/mol	-
Appearance	Colorless to pale yellow liquid (Expected)	-
Boiling Point	Data not readily available; estimated >200 °C	-
Solubility	Soluble in water and common organic solvents (e.g., DCM, THF, Acetone)	-

Note: Specific experimental data for this exact isomer is limited. Properties are estimated based on closely related isomers like 2-(Tetrahydro-2H-pyran-2-yloxy)ethanol.[2]

Safety & Handling

As a Senior Application Scientist, I cannot overstate the importance of safety. All operations must be conducted in a well-ventilated fume hood while wearing appropriate Personal Protective Equipment (PPE).

• Core Directive: Always consult the most recent Safety Data Sheet (SDS) for any chemical before use. The following guidelines are based on data for analogous compounds.

• Personal Protective Equipment (PPE):

  • Eye Protection: Chemical safety goggles or a face shield.

  • Hand Protection: Nitrile or other chemically resistant gloves. Inspect gloves for integrity before use.

  • Skin Protection: A flame-resistant lab coat is mandatory.

• Hazards:

  • Irritation: Causes serious eye irritation and may cause skin and respiratory irritation.[3] Avoid contact with eyes, skin, and clothing. Avoid inhalation of vapors.

  • Flammability: Assumed to be a combustible liquid. Keep away from heat, sparks, open flames, and other ignition sources.[2]

• Handling & Storage:

  • Store in a tightly closed container in a cool, dry, and well-ventilated place.

  • Ground and bond containers and receiving equipment to prevent static discharge. Use non-sparking tools.

  • Handle in accordance with good industrial hygiene and safety practices.

Core Synthetic Transformations & Protocols

The primary alcohol of 2-(Tetrahydro-2H-pyran-3-yl)ethanol is the key to its utility. The following protocols detail its transformation into three critical classes of intermediates: aldehydes, carboxylic acids, esters, and alkyl halides.

Workflow Overview

The following diagram illustrates the central role of 2-(Tetrahydro-2H-pyran-3-yl)ethanol and its conversion into key synthetic intermediates, which can then be elaborated into complex API targets.

Caption: Synthetic pathways from precursor to API intermediates.

Protocol 1: Mild Oxidation to 2-(Tetrahydro-2H-pyran-3-yl)acetaldehyde

Causality: A mild oxidation is critical to prevent over-oxidation to the carboxylic acid. The resulting aldehyde is a versatile intermediate for forming carbon-carbon bonds (e.g., Wittig or aldol reactions) or carbon-nitrogen bonds (reductive amination). The Swern oxidation is a reliable, metal-free method that operates at low temperatures, preserving sensitive functional groups.[4][5][6]

Materials:

• Oxalyl chloride ((COCl)₂)

• Dimethyl sulfoxide (DMSO), anhydrous

• Dichloromethane (DCM), anhydrous

• 2-(Tetrahydro-2H-pyran-3-yl)ethanol

• Triethylamine (NEt₃), anhydrous

Procedure:

• Setup: Equip a three-necked round-bottom flask with a magnetic stir bar, a thermometer, and two addition funnels under an inert atmosphere (N₂ or Ar).

• Activation: Charge the flask with anhydrous DCM (approx. 0.2 M relative to the alcohol) and oxalyl chloride (1.5 eq). Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add anhydrous DMSO (2.5 eq) dropwise via an addition funnel, ensuring the internal temperature remains below -70 °C. Stir for 15 minutes.[5]

• Alcohol Addition: Add a solution of 2-(Tetrahydro-2H-pyran-3-yl)ethanol (1.0 eq) in a small amount of anhydrous DCM dropwise, maintaining the temperature at -78 °C. Stir for 30 minutes.[4]

• Elimination: Add anhydrous triethylamine (5.0 eq) dropwise. A thick white precipitate of triethylammonium chloride will form.[5] Stir for 15 minutes at -78 °C, then remove the cooling bath and allow the mixture to warm to room temperature over 30-45 minutes.

• Workup: Quench the reaction by adding water. Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: The crude aldehyde is often used directly in the next step but can be purified by flash column chromatography on silica gel if necessary.

Protocol 2: Strong Oxidation to 2-(Tetrahydro-2H-pyran-3-yl)acetic Acid

Causality: The carboxylic acid functional group is a cornerstone of API synthesis, primarily for forming stable amide bonds with amines. The Jones oxidation is a powerful, rapid, and high-yielding method for converting primary alcohols directly to carboxylic acids.[7][8][9] The distinct color change from orange Cr(VI) to green Cr(III) provides a useful visual endpoint.[8]

Materials:

• Chromium trioxide (CrO₃)

• Concentrated Sulfuric Acid (H₂SO₄)

• 2-(Tetrahydro-2H-pyran-3-yl)ethanol

• Acetone

• Isopropanol (for quenching)

Procedure:

• Prepare Jones Reagent: In a beaker, cautiously dissolve chromium trioxide (CrO₃) in concentrated H₂SO₄, then slowly add the mixture to water with cooling. Extreme caution is required as this is highly exothermic and corrosive. A standard preparation is 26.7 g of CrO₃ in 23 mL of H₂SO₄, carefully diluted with water to a final volume of 100 mL.[8]

• Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve the alcohol (1.0 eq) in acetone. Cool the flask in an ice-water bath.

• Oxidation: Add the prepared Jones reagent dropwise to the stirred alcohol solution. Maintain the temperature below 30 °C. The solution will turn from orange to a green/blue slurry. Continue adding the reagent until a faint orange color persists, indicating the alcohol is consumed.[8]

• Quenching: Quench the excess oxidant by adding isopropanol dropwise until the orange color disappears completely and the solution is uniformly green.

• Workup: Remove the acetone via rotary evaporation. Add water to the residue and extract the product with a suitable organic solvent (e.g., ethyl acetate or diethyl ether) (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude carboxylic acid.

• Purification: The product can be further purified by recrystallization or flash column chromatography.

Protocol 3: Esterification to 2-(Tetrahydro-2H-pyran-3-yl)ethyl Acetate

Causality: Esterification serves two primary purposes: protecting the hydroxyl group or installing a functional handle that can be hydrolyzed later. Acylation with an acid anhydride catalyzed by 4-(dimethylamino)pyridine (DMAP) is an exceptionally efficient method.[10][11] DMAP acts as a potent nucleophilic catalyst, forming a highly reactive N-acylpyridinium intermediate that is readily attacked by the alcohol.[11][12]

Materials:

• 2-(Tetrahydro-2H-pyran-3-yl)ethanol

• Acetic Anhydride (Ac₂O)

• 4-(Dimethylamino)pyridine (DMAP)

• Dichloromethane (DCM) or solvent-free

• Triethylamine (NEt₃) or Pyridine (optional, as base)

Procedure:

• Setup: In a dry round-bottom flask under an inert atmosphere, dissolve the alcohol (1.0 eq) and a catalytic amount of DMAP (0.05 - 0.1 eq) in DCM. If running solvent-free, simply add the reagents to the flask.[13]

• Acylation: Add triethylamine (1.5 eq, if used) followed by the dropwise addition of acetic anhydride (1.2 eq). The reaction is often mildly exothermic.

• Reaction: Stir the mixture at room temperature. Monitor the reaction progress by Thin-Layer Chromatography (TLC). Reactions are typically complete within a few hours.

• Workup: Once the starting material is consumed, dilute the mixture with DCM and transfer to a separatory funnel.

• Wash the organic layer successively with water, 1M HCl (to remove DMAP and any amine base), saturated NaHCO₃ solution (to remove excess acetic acid), and finally brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: The resulting ester can be purified by flash column chromatography or distillation.

Protocol 4: Conversion to 3-(2-Bromoethyl)tetrahydro-2H-pyran

Causality: Converting the alcohol into an alkyl halide transforms it from a nucleophile into a potent electrophile. This is essential for forming carbon-carbon or carbon-heteroatom bonds via Sₙ2 reactions. Phosphorus tribromide (PBr₃) is an excellent reagent for converting primary alcohols to alkyl bromides with high fidelity and avoids the carbocation rearrangements that can occur with HBr.[14][15][16]

Materials:

• 2-(Tetrahydro-2H-pyran-3-yl)ethanol

• Phosphorus tribromide (PBr₃)

• Anhydrous diethyl ether or DCM

Procedure:

• Setup: Equip a dry round-bottom flask with a magnetic stir bar and an addition funnel under an inert atmosphere. Charge the flask with the alcohol (1.0 eq) dissolved in anhydrous diethyl ether.

• Cooling: Cool the solution to 0 °C in an ice bath.

• Reagent Addition: Slowly add PBr₃ (0.34 - 0.40 eq) dropwise via the addition funnel.[14] Maintain the temperature at 0 °C during the addition. Note: The reaction is exothermic and produces HBr gas.

• Reaction: After the addition is complete, allow the reaction to warm to room temperature and stir for several hours, or until TLC indicates the consumption of the starting material. Gentle heating may be required for less reactive alcohols.

• Workup: Carefully pour the reaction mixture over ice water to quench the excess PBr₃.

• Transfer to a separatory funnel and extract with diethyl ether (3x).

• Combine the organic layers and wash carefully with saturated NaHCO₃ solution (to neutralize HBr) and then with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate carefully under reduced pressure.

• Purification: The crude alkyl bromide can be purified by distillation under reduced pressure.

Characterization of Intermediates

Validation of each synthetic step is crucial. The following techniques are standard for characterizing the products from the protocols above.

• ¹H and ¹³C NMR: Confirms the chemical structure by showing characteristic shifts and couplings. For example, the oxidation to an aldehyde (Protocol 1) would show the appearance of a signal around 9-10 ppm in the ¹H NMR spectrum and a signal around 200 ppm in the ¹³C NMR.

• Infrared (IR) Spectroscopy: Identifies key functional groups. A broad O-H stretch (~3300 cm⁻¹) in the starting material will disappear and be replaced by a strong C=O stretch (~1700-1740 cm⁻¹) for the aldehyde, acid, or ester.

• Mass Spectrometry (MS): Confirms the molecular weight of the product.

• High-Performance Liquid Chromatography (HPLC): Assesses the purity of the final intermediate.

References

• Chemistry Steps. (2025, July 29). Jones Oxidation. Retrieved from [Link]

• Wikipedia. (2020, August 5). Jones oxidation. Retrieved from [Link]

• Reagent Guide. (n.d.). Alcohol → Alkyl Bromide with PBr₃. Retrieved from [Link]

• Chemistry Steps. (2020, January 8). SOCl2 and PBr3 for Conversion of Alcohols to Alkyl Halides. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Jones Oxidation. Retrieved from [Link]

• Chemistry Hall. (2021, March 31). The Swern Oxidation: Mechanism and Features. Retrieved from [Link]

• Reaction Repo. (n.d.). Jones Oxidation. Retrieved from [Link]

• Vedantu. (2023, May 22). PBr3 Reaction: Mechanism, Examples & Exam Tips Explained. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Conversion of alcohols to alkyl bromides using PBr3. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Swern Oxidation of Alcohols To Aldehydes and Ketones. Retrieved from [Link]

• Dr. B's Chemistry. (2024, June 17). CHEM 2325 Module 6: Conversion of Alcohol to Alkyl Bromide via Reaction with PBr₃. Retrieved from [Link]

• Vedantu. (n.d.). Swern Oxidation: Reaction Mechanism, Steps & Key Examples. Retrieved from [Link]

• Semantic Scholar. (n.d.). Catalysis by 4-dialkylaminopyridines. Retrieved from [Link]

• ScholarWorks @ UTRGV. (n.d.). The DMAP-Catalyzed Acylation of Alcohol -- A Mechanistic Study. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Ester synthesis by acylation. Retrieved from [Link]

• ACS Publications. (2013, December 16). 4-(N,N-Dimethylamino)pyridine Hydrochloride as a Recyclable Catalyst for Acylation of Inert Alcohols: Substrate Scope and Reaction Mechanism. Retrieved from [Link]

• PMC. (n.d.). Contemporary Strategies for the Synthesis of Tetrahydropyran Derivatives: Application to Total Synthesis of Neopeltolide, a Marine Macrolide Natural Product. Retrieved from [Link]

• Google Patents. (n.d.). EP3228617A1 - Production method for tetrahydro-2h-pyran derivative.

• Growing Science. (2014, January 30). A facile and efficient protocol for the synthesis of 2-amino-3-cyano-4H-pyran derivatives at ambient temperature. Retrieved from [Link]

• CAS Common Chemistry. (n.d.). 2H-Pyran-3-ol, tetrahydro-2-(1E)-1-nonene-3,5,7-triynyl-, (2S,3R)-. Retrieved from [Link]

• Chemical Synthesis Database. (2025, May 20). tetrahydro-2H-pyran-3-ol. Retrieved from [Link]

• PubChem. (n.d.). 2-Hydroxytetrahydropyran. Retrieved from [Link]

• NIST. (n.d.). 2H-Pyran-2-ol, tetrahydro-. Retrieved from [Link]

Sources

• 1. Contemporary Strategies for the Synthesis of Tetrahydropyran Derivatives: Application to Total Synthesis of Neopeltolide, a Marine Macrolide Natural Product - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2-(Tetrahydro-2H-pyran-2-yloxy)ethanol = 98.0 GC 2162-31-4 [sigmaaldrich.com]
• 3. 2-Hydroxytetrahydropyran | C5H10O2 | CID 136505 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. The Swern Oxidation: Mechanism and Features - Chemistry Hall [chemistryhall.com]
• 5. benchchem.com [benchchem.com]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. Jones Oxidation - Chemistry Steps [chemistrysteps.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. lscollege.ac.in [lscollege.ac.in]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. scholarworks.utrgv.edu [scholarworks.utrgv.edu]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Ester synthesis by acylation [organic-chemistry.org]
• 14. orgosolver.com [orgosolver.com]
• 15. SOCl2 and PBr3 - Chemistry Steps [chemistrysteps.com]
• 16. PBr3 Reaction: Mechanism, Examples & Exam Tips Explained [vedantu.com]

Laboratory protocols for extracting and isolating 1-Tetrahydropyran-3-ylethanol

An Application Note and Protocol for the Laboratory-Scale Synthesis, Extraction, and Isolation of 1-(Tetrahydro-2H-pyran-3-yl)ethan-1-ol

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive, field-proven protocol for the synthesis, extraction, and subsequent isolation of 1-(Tetrahydro-2H-pyran-3-yl)ethan-1-ol, a substituted tetrahydropyran derivative. Recognizing that this compound is not commonly available, this document details its preparation via a Grignard reaction, starting from the accessible precursor Dihydro-2H-pyran-3(4H)-one. The narrative emphasizes the causality behind experimental choices, from the selection of the synthetic route to the specifics of the extraction and purification workup. This application note is designed for researchers in organic synthesis, medicinal chemistry, and drug development, offering a self-validating workflow complete with step-by-step protocols, data tables, and process visualizations to ensure reproducible and high-purity outcomes.

Introduction and Strategic Overview

The tetrahydropyran (THP) moiety is a privileged scaffold found in numerous biologically active natural products and pharmaceutical agents.[1] Its derivatives are of significant interest for their potential pharmacological properties. The target molecule of this guide, 1-(Tetrahydro-2H-pyran-3-yl)ethan-1-ol, is a tertiary alcohol featuring this core structure.

The primary challenge in obtaining this compound is its limited commercial availability. Therefore, a robust synthetic protocol is a prerequisite for any experimental study. This guide outlines a well-established and reliable method: the nucleophilic addition of a methyl Grignard reagent to Dihydro-2H-pyran-3(4H)-one. This approach is favored for its high efficiency and the relative accessibility of the starting materials. The precursor ketone, Dihydro-2H-pyran-3(4H)-one, can itself be synthesized in a practical four-step sequence from the readily available α-ketoglutaric acid, making the entire pathway viable for a standard laboratory setting.[2][3]

The subsequent sections are structured to guide the researcher through the entire laboratory workflow, from initial synthesis to final purification, providing the scientific rationale for each critical step.

Synthesis via Grignard Reaction: Mechanistic Rationale and Protocol

The Grignard reaction is a cornerstone of carbon-carbon bond formation in organic synthesis.[4] It involves the addition of an organomagnesium halide (the Grignard reagent) to a carbonyl group.[5] In this specific application, methylmagnesium bromide acts as a potent nucleophile, attacking the electrophilic carbonyl carbon of Dihydro-2H-pyran-3(4H)-one. The reaction proceeds through a magnesium alkoxide intermediate, which, upon acidic workup, is protonated to yield the final tertiary alcohol product.

Caption: Mechanism of the Grignard reaction for synthesizing 1-(Tetrahydro-2H-pyran-3-yl)ethan-1-ol.

Experimental Protocol: Synthesis

Materials:

• Dihydro-2H-pyran-3(4H)-one

• Methylmagnesium bromide (3.0 M solution in diethyl ether)

• Anhydrous diethyl ether (or Tetrahydrofuran, THF)[6]

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Three-neck round-bottom flask, dropping funnel, condenser, magnetic stirrer, and inert gas (N₂ or Ar) supply

Procedure:

• Apparatus Setup: Assemble a dry three-neck flask equipped with a magnetic stir bar, a dropping funnel, a condenser, and an inlet for inert gas. Flame-dry the entire apparatus under vacuum and allow it to cool to room temperature under a positive pressure of nitrogen or argon. This is critical as Grignard reagents are highly sensitive to moisture.[4]

• Reagent Charging: To the flask, add Dihydro-2H-pyran-3(4H)-one (1 equivalent) dissolved in anhydrous diethyl ether (approx. 0.5 M concentration).

• Grignard Addition: Cool the flask to 0 °C using an ice-water bath. Charge the dropping funnel with methylmagnesium bromide solution (1.2 equivalents). Add the Grignard reagent dropwise to the stirred ketone solution over 30-45 minutes. The reaction is exothermic; maintain the temperature below 10 °C.[4]

• Reaction Completion: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 1-2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting ketone is consumed.

• Quenching: Cool the flask back to 0 °C and slowly quench the reaction by the dropwise addition of saturated aqueous NH₄Cl solution. This step protonates the alkoxide and neutralizes any unreacted Grignard reagent. Avoid using water or strong acids initially to prevent an overly vigorous reaction.

Extraction and Work-up: Isolating the Crude Product

The purpose of the extraction and work-up phase is to separate the desired organic product from the aqueous phase, which contains inorganic magnesium salts and other water-soluble components. Liquid-liquid extraction is the standard method employed for this purpose.[7]

Experimental Protocol: Extraction

• Phase Separation: Transfer the quenched reaction mixture to a separatory funnel. If two distinct layers are not visible, add more diethyl ether and water.

• Extraction: Extract the aqueous layer with diethyl ether (3 x volume of the aqueous layer). Combine all organic extracts in the separatory funnel.

• Washing: Wash the combined organic layer sequentially with:

  • Deionized water (to remove water-soluble impurities).

  • Saturated aqueous sodium bicarbonate (if a stronger acid was used for workup).

  • Saturated brine (NaCl solution) to reduce the solubility of organic material in the aqueous phase and aid in breaking emulsions.

• Drying: Transfer the washed organic layer to an Erlenmeyer flask and dry it over anhydrous magnesium sulfate or sodium sulfate. The drying agent should be added until it no longer clumps together.

• Solvent Removal: Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product as an oil or semi-solid.

Isolation and Purification: Achieving High Purity

The crude product will likely contain unreacted starting material and potential side products. Flash column chromatography is an effective method for isolating the target compound to a high degree of purity. The principle relies on the differential partitioning of the components of the mixture between a stationary phase (silica gel) and a mobile phase (eluent).

Caption: Workflow for the purification of the target compound via flash column chromatography.

Experimental Protocol: Purification

• Eluent Selection: Determine an appropriate eluent system by TLC analysis of the crude product. A mixture of hexanes and ethyl acetate is a good starting point. The ideal system will show good separation between the product spot and any impurities, with the product having an Rf value of approximately 0.25-0.35.

• Column Packing: Prepare a flash chromatography column with silica gel, packing it using the chosen eluent system.

• Sample Loading: Dissolve the crude product in a minimal amount of dichloromethane or the eluent and adsorb it onto a small amount of silica gel. After evaporating the solvent, carefully load the dry powder onto the top of the prepared column.

• Elution: Begin elution with the chosen solvent system. A gradient elution, starting with a lower polarity mixture (e.g., 9:1 hexanes:ethyl acetate) and gradually increasing the polarity, may be necessary to achieve optimal separation.

• Fraction Collection: Collect fractions in test tubes and monitor their composition using TLC.

• Isolation: Combine the fractions that contain the pure product (as determined by TLC). Remove the eluent using a rotary evaporator to yield the purified 1-(Tetrahydro-2H-pyran-3-yl)ethan-1-ol.

Quantitative Data and Characterization

The following table provides representative quantities and expected outcomes for this protocol. Actual results may vary based on laboratory conditions and the purity of reagents.

Parameter	Value/Specification	Rationale/Notes
Starting Material	Dihydro-2H-pyran-3(4H)-one	Can be synthesized from α-ketoglutaric acid.[2][8]
Reagent	Methylmagnesium Bromide	1.2 equivalents are used to ensure complete reaction.
Reaction Solvent	Anhydrous Diethyl Ether or THF	Essential for the stability of the Grignard reagent.[4]
Reaction Temperature	0 °C to Room Temperature	Initial cooling controls the exothermic addition.
Purification Method	Flash Column Chromatography	Standard for purifying moderately polar organic compounds.
Eluent System	Hexanes / Ethyl Acetate	Polarity can be adjusted to achieve optimal separation.
Expected Yield	70-85%	Typical for Grignard additions to simple ketones.
Final Product Form	Colorless to Pale Yellow Liquid	As per typical properties of similar alcohols.[9]

Characterization: The identity and purity of the final product should be confirmed using standard analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

References

• Arkivoc. (2012). Synthesis of dihydro-2H-pyran-3(4H)-one. [Link]

• Molecules. (n.d.). Contemporary Strategies for the Synthesis of Tetrahydropyran Derivatives. PMC. [Link]

• Organic Chemistry Portal. (n.d.). Tetrahydropyran synthesis. [Link]

• ResearchGate. (n.d.). Simple and Efficient Preparation of Reagents for Thiopyran Introduction. [Link]

• American Elements. (n.d.). (Tetrahydropyran-3-yl)methanol. [Link]

• National Center for Biotechnology Information. (n.d.). Tetrahydro-2H-pyran-3-methanol. PubChem. [Link]

• Google Patents. (n.d.).
• Google Patents. (n.d.). Method for producing alkyl grignard reagent using tetrahydropyran as solvent.

• PMC. (2012). Stereoselective Synthesis of Both Tetrahydropyran Rings of the Antitumor Macrolide, (−)-Lasonolide A. [Link]

• ResearchGate. (n.d.). Synthesis of dihydro-2H-pyran-3(4H)-one. [Link]

• Organic Chemistry Portal. (n.d.). Grignard Reaction. [Link]

• Ministry of the Environment, Government of Japan. (n.d.). Analytical Methods. [Link]

• University of Missouri–St. Louis. (n.d.). Synthesis of 1-Phenylethanol: A Grignard Reaction. [Link]

• National Center for Biotechnology Information. (n.d.). (S)-(tetrahydro-2H-pyran-3-yl)methanol. PubChem. [Link]

• Master Organic Chemistry. (2015). Reactions of Grignard Reagents. [Link]

• PMC. (n.d.). Bioassay-Guided Isolation of 2-[p-(2-Carboxyhydrazino)phenoxy]-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol from Oroxylum indicum. [Link]

• Google Patents. (n.d.). Production process of tetrahydropyran compound.

• Eurofins. (2020). ANALYTICAL METHOD SUMMARIES. [Link]

• PMC. (n.d.). Diastereoselective synthesis of 3,4-dihydro-2H-pyran-4-carboxamides. [Link]

Sources

• 1. Contemporary Strategies for the Synthesis of Tetrahydropyran Derivatives: Application to Total Synthesis of Neopeltolide, a Marine Macrolide Natural Product - PMC [pmc.ncbi.nlm.nih.gov]
• 2. arkat-usa.org [arkat-usa.org]
• 3. researchgate.net [researchgate.net]
• 4. glaserr.missouri.edu [glaserr.missouri.edu]
• 5. Grignard Reaction [organic-chemistry.org]
• 6. JP2008001647A - Method for producing alkyl grignard reagent using tetrahydropyran as solvent - Google Patents [patents.google.com]
• 7. env.go.jp [env.go.jp]
• 8. benchchem.com [benchchem.com]
• 9. CAS 14774-36-8: Tetrahydro-2H-pyran-3-methanol [cymitquimica.com]

High-Purity Synthesis of 1-(Tetrahydropyran-3-yl)ethanol via Catalytic Reduction: Principles and Protocols

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

1-(Tetrahydropyran-3-yl)ethanol is a valuable chiral building block in medicinal chemistry and materials science, with the tetrahydropyran (THP) motif being a common feature in numerous biologically active natural products.[1] Achieving high purity in its synthesis is critical for downstream applications, particularly in drug development where impurities can have significant pharmacological consequences. This application note provides a detailed guide to the synthesis of high-purity 1-(Tetrahydropyran-3-yl)ethanol through the catalytic reduction of its precursor, 3-acetyltetrahydropyran. We present and compare two robust methods: heterogeneous catalytic hydrogenation using Raney® Nickel and homogeneous transfer hydrogenation. This guide explains the causality behind experimental choices, offers step-by-step, self-validating protocols, and includes troubleshooting insights to empower researchers to achieve optimal yield and purity.

Introduction: The Significance of the Tetrahydropyran Scaffold

The tetrahydropyran ring is a privileged structure in organic synthesis, frequently appearing in natural products with potent biological activities.[1] Its prevalence makes synthetic intermediates like 1-(Tetrahydropyran-3-yl)ethanol highly sought after. The reduction of a ketone to a secondary alcohol is one of the most fundamental transformations in organic chemistry. Catalytic methods are preferred over stoichiometric reagents (e.g., sodium borohydride) for their superior atom economy, reduced waste generation, and enhanced safety profile on an industrial scale.[2][3]

This guide focuses on the catalytic reduction of 3-acetyltetrahydropyran, a prochiral ketone, to produce the corresponding secondary alcohol. We will explore two primary catalytic pathways that offer distinct advantages in terms of scalability, cost, and handling.

Core Principle: Catalytic Reduction of Ketones

The conversion of a ketone to a secondary alcohol involves the addition of two hydrogen atoms across the carbonyl (C=O) double bond. This can be achieved using molecular hydrogen (H₂) with a metal catalyst or through transfer hydrogenation, where a hydrogen donor molecule is used.

Heterogeneous Catalytic Hydrogenation

In this approach, a solid catalyst, typically a metal like Nickel, Palladium, or Platinum supported on a high-surface-area material (e.g., carbon, silica), is used in a liquid-phase reaction under a hydrogen gas atmosphere.[4] The reaction follows a surface-mediated pathway where molecular hydrogen is adsorbed and dissociates on the metal surface into reactive hydride species, which are then sequentially delivered to the adsorbed ketone.[4]

Transfer Hydrogenation

Transfer hydrogenation offers a practical alternative that avoids the need for high-pressure hydrogen gas equipment.[5] In this method, a hydrogen donor molecule, such as isopropanol or formic acid, transfers hydrogen to the substrate, mediated by a transition-metal complex (often Ruthenium or Iridium) in solution.[5] This technique is particularly valuable for laboratory-scale synthesis due to its operational simplicity.

General Reaction Scheme

Caption: General catalytic reduction of 3-acetyltetrahydropyran.

Method 1: Heterogeneous Hydrogenation with Raney® Nickel

This protocol is chosen for its cost-effectiveness, high efficiency, and straightforward work-up procedure, making it highly suitable for large-scale production. Raney® Nickel is a robust catalyst for ketone hydrogenation.[3][4]

Rationale for Experimental Choices

• Catalyst: Raney® Nickel is an inexpensive and highly active catalyst for carbonyl reduction. It is supplied as a slurry in water or ethanol to prevent pyrophoric activity.

• Solvent: Ethanol is an excellent solvent for both the substrate and the product. Its use also aligns with green chemistry principles.

• Hydrogen Source: Pressurized hydrogen gas provides the driving force for the reaction. A pressure of 50 psi is sufficient for this transformation and can be safely managed in standard laboratory autoclaves.

• Temperature: Room temperature is often sufficient, minimizing the risk of side reactions and reducing energy consumption.[3]

Detailed Experimental Protocol

SAFETY: Hydrogen is an extremely flammable gas. All operations must be conducted in a well-ventilated fume hood away from ignition sources. The reactor must be properly grounded to prevent static discharge. Raney® Nickel can be pyrophoric when dry and must be handled with care.[2]

Materials:

• 3-Acetyltetrahydropyran (1.0 eq)

• Raney® Nickel (50% slurry in water, ~5-10% w/w to substrate)

• Ethanol (Reagent grade)

• Pressurized Hydrogen (H₂) gas cylinder with regulator

• Parr-type hydrogenation apparatus or similar pressure vessel

• Celite® for filtration

Procedure:

• Reactor Setup: To a clean, dry hydrogenation vessel, add 3-acetyltetrahydropyran.

• Catalyst Addition: Under a nitrogen atmosphere, carefully wash the Raney® Nickel slurry (5-10% w/w) with ethanol three times to remove the water. Decant the supernatant carefully after each wash. Add the washed catalyst to the reaction vessel.

• Solvent Addition: Add ethanol to the vessel to achieve a substrate concentration of approximately 0.5 M.

• System Purge: Seal the reactor. Purge the system by pressurizing with nitrogen to ~50 psi and then venting (repeat 3 times). Follow this by pressurizing with hydrogen to ~50 psi and venting (repeat 3 times) to ensure an inert atmosphere has been replaced by hydrogen.

• Reaction: Pressurize the vessel with hydrogen to the final reaction pressure (e.g., 50 psi). Begin vigorous stirring. The reaction is often exothermic, and a slight temperature increase may be observed.

• Monitoring (Self-Validation): Monitor the reaction by observing the pressure drop in the H₂ reservoir. The reaction is complete when hydrogen uptake ceases. For confirmation, an aliquot can be carefully depressurized, filtered, and analyzed by GC-MS or TLC to confirm the disappearance of the starting material.

• Work-up and Purification: a. Once complete, carefully vent the excess hydrogen and purge the vessel with nitrogen (3 times). b. Dilute the reaction mixture with additional ethanol and filter through a pad of Celite® to remove the catalyst. Caution: Do not allow the filter cake to dry, as it can become pyrophoric. Quench the filter cake immediately with copious amounts of water. c. Concentrate the filtrate under reduced pressure to remove the ethanol. d. The resulting crude oil can be purified by vacuum distillation to yield high-purity 1-(Tetrahydropyran-3-yl)ethanol.

• Final Analysis: Confirm the purity and identity of the final product using ¹H NMR, ¹³C NMR, and GC-MS.

Workflow Visualization

Caption: Workflow for Heterogeneous Catalytic Hydrogenation.

Method 2: Homogeneous Transfer Hydrogenation

This method is ideal for smaller-scale synthesis where the convenience of avoiding pressurized gas is a priority. It often proceeds under milder conditions and can offer different selectivity profiles.

Rationale for Experimental Choices

• Catalyst System: A ruthenium-based catalyst is highly effective for transfer hydrogenation of ketones.[5] These catalysts are typically used at low loadings.

• Hydrogen Donor & Solvent: Isopropanol serves as both the hydrogen donor and the solvent, simplifying the reaction mixture and driving the reaction equilibrium forward by the removal of the acetone by-product.

• Base: A mild base like potassium tert-butoxide is often required to activate the catalyst and facilitate the hydrogen transfer mechanism.

Detailed Experimental Protocol

Materials:

• 3-Acetyltetrahydropyran (1.0 eq)

• RuCl₂(p-cymene)₂ (0.005 eq, 0.5 mol%)

• Potassium tert-butoxide (0.1 eq, 10 mol%)

• Isopropanol (Anhydrous)

Procedure:

• Reactor Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add the ruthenium catalyst precursor.

• Atmosphere: Purge the flask with an inert gas (Nitrogen or Argon).

• Reagent Addition: Add anhydrous isopropanol, followed by 3-acetyltetrahydropyran and potassium tert-butoxide.

• Reaction: Heat the mixture to a gentle reflux (approx. 80-85°C).

• Monitoring (Self-Validation): The reaction progress can be monitored by taking small aliquots and analyzing them by TLC or GC, checking for the consumption of the starting ketone. Reactions are typically complete within 4-12 hours.

• Work-up and Purification: a. Cool the reaction mixture to room temperature. b. Quench the reaction by adding a small amount of water. c. Remove the isopropanol under reduced pressure. d. Extract the aqueous residue with a suitable organic solvent (e.g., ethyl acetate, 3 times). e. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter. f. Concentrate the filtrate under reduced pressure. g. Purify the resulting crude product by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to afford the high-purity alcohol.

• Final Analysis: Confirm the purity and identity of the product via ¹H NMR, ¹³C NMR, and GC-MS.

Method Comparison and Data Summary

The choice of method depends on the desired scale, available equipment, and cost considerations.

Parameter	Method 1: Heterogeneous Hydrogenation	Method 2: Homogeneous Transfer Hydrogenation
Catalyst	Raney® Nickel (solid)	Ruthenium Complex (in solution)
Hydrogen Source	H₂ Gas (High Pressure)	Isopropanol (Liquid)
Pressure	30-100 psi	Atmospheric
Temperature	Room Temperature - 50°C	80-85°C (Reflux)
Typical Yield	>95%	85-95%
Work-up	Simple filtration of catalyst	Aqueous work-up, extraction
Purification	Vacuum Distillation	Column Chromatography
Scalability	Excellent	Good, better for lab-scale
Cost	Lower catalyst cost	Higher catalyst cost
Safety	Requires pressure vessel, handles H₂ gas and pyrophoric catalyst	Standard glassware, avoids high-pressure H₂

Troubleshooting

• Incomplete Reaction:

  • Heterogeneous: Check for catalyst poisoning (sulfur or amine contaminants can inhibit activity) or insufficient H₂ pressure/stirring.[4] Consider adding fresh catalyst.

  • Homogeneous: Ensure reagents are anhydrous. The base or catalyst may have degraded; use fresh reagents.

• Low Yield:

  • Heterogeneous: Product may have adsorbed onto the catalyst. Wash the filter cake thoroughly with the solvent.

  • Homogeneous: Losses may occur during aqueous work-up and extraction. Perform careful and thorough extractions.

• Impurity Profile:

  • Over-reduction or side reactions are rare under these mild conditions but can occur at elevated temperatures. Confirm reaction temperature is controlled. For purification, ensure proper fraction collection during distillation or chromatography.

Conclusion

The catalytic reduction of 3-acetyltetrahydropyran is an efficient and scalable route to produce high-purity 1-(Tetrahydropyran-3-yl)ethanol. Heterogeneous hydrogenation with Raney® Nickel is a robust, economical method well-suited for large-scale synthesis, offering high yields and a simple filtration work-up. For laboratory-scale operations where avoiding high-pressure gas is desirable, homogeneous transfer hydrogenation provides an excellent alternative with good yields. By following the detailed protocols and understanding the rationale behind the experimental choices presented in this note, researchers can reliably synthesize this key building block for their drug discovery and development programs.

References

• Thiery, E. (2018). Catalytic Hydrogenation of Ketones. In Science of Synthesis: Knowledge Updates 2018/1 (pp. 113-152). Georg Thieme Verlag.
• dos Santos, V. A. A., et al. (2021). A protocol for hydrogenation of aldehydes and ketones to alcohols in aqueous media at room temperature in high yields and purity. Organic & Biomolecular Chemistry.
• Clarkson, G. J., et al. (2018). Understanding ketone hydrogenation catalysis with anionic iridium(iii)
• OrgoSolver. Aldehyde/Ketone → Alcohol with H₂ over Pd, Pt, or Ni. OrgoSolver.com.
• Matsunami, A., Kayaki, Y., & Ikariya, T. (2018). Transfer Hydrogenation of Ketones to Alcohols. Science of Synthesis.
• Lee, H., et al. (2017).
• Organic Chemistry Portal. Synthesis of tetrahydropyrans. organic-chemistry.org.

Sources

• 1. Contemporary Strategies for the Synthesis of Tetrahydropyran Derivatives: Application to Total Synthesis of Neopeltolide, a Marine Macrolide Natural Product - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. A protocol for hydrogenation of aldehydes and ketones to alcohols in aqueous media at room temperature in high yields and purity - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. orgosolver.com [orgosolver.com]
• 5. oamonitor.ireland.openaire.eu [oamonitor.ireland.openaire.eu]

Technical Notes & Optimization

Technical Support Center: Optimizing 1-Tetrahydropyran-3-ylethanol Synthesis

Welcome to the Technical Support Center. As researchers and drug development professionals, you rely on robust, scalable, and high-yielding synthetic routes. The synthesis of 1-Tetrahydropyran-3-ylethanol via the Grignard addition of methylmagnesium bromide (MeMgBr) to tetrahydropyran-3-carboxaldehyde is a fundamental carbon-carbon bond-forming step[1]. However, this reaction is notoriously susceptible to side reactions, reagent degradation, and workup complications.

This guide provides field-proven troubleshooting strategies, mechanistic insights, and a self-validating protocol to help you achieve >90% isolated yields.

Mechanistic Overview & Troubleshooting FAQs

To optimize this reaction, we must first understand the competing pathways. Tetrahydropyran-3-carboxaldehyde possesses slightly acidic alpha-protons. Consequently, the highly reactive Grignard reagent can act either as a nucleophile (desired) or as a base (undesired).

Fig 1: Mechanistic pathway showing desired nucleophilic addition vs. undesired enolization.

Q1: Why is my reaction yield consistently below 50%, with high recovery of starting material?

The Causality: High recovery of the starting aldehyde usually indicates that MeMgBr is acting as a base rather than a nucleophile. The Grignard reagent deprotonates the alpha-carbon of tetrahydropyran-3-carboxaldehyde, forming an enolate intermediate. During the aqueous quench, this enolate is simply reprotonated, reverting to the starting material. The Solution: Control the thermodynamics. Nucleophilic addition is kinetically favored at lower temperatures, while deprotonation is thermodynamically driven by higher temperatures. Conduct the addition at sub-ambient temperatures (strictly between -20°C and 0°C) to suppress enolization[2].

Q2: How do I prevent the formation of thick, unmanageable emulsions during the aqueous workup?

The Causality: Quenching a Grignard reaction with plain water or dilute acid generates insoluble magnesium hydroxide ( Mg(OH)2​ ) and basic magnesium salts, which trap the product in a gelatinous emulsion. The Solution: Shift the chemical equilibrium of the quench. Use a saturated aqueous solution of ammonium chloride ( NH4​Cl )[3] or Rochelle's salt (potassium sodium tartrate)[4]. Rochelle's salt is particularly effective because the tartrate ions act as bidentate ligands, strongly chelating the Mg2+ ions to form highly water-soluble complexes. This guarantees a sharp, immediate separation between the aqueous and organic phases.

Q3: What is the optimal stoichiometry and solvent system to ensure complete conversion?

The Causality: Methylmagnesium bromide is highly moisture-sensitive[5]. Even trace amounts of water in the solvent or atmospheric humidity will rapidly hydrolyze the reagent into methane gas and magnesium bromide salts, altering your effective stoichiometry. The Solution: Always use 1.2 to 1.5 equivalents of MeMgBr to account for minor reagent degradation. While Tetrahydrofuran (THF) is the standard solvent, Cyclopentyl methyl ether (CPME) is highly recommended as an alternative. CPME offers lower water miscibility, higher stability for Grignard reagents, and superior phase separation during workup[4].

Quantitative Optimization Data

The following table summarizes the impact of varying reaction parameters on the isolated yield and purity of 1-Tetrahydropyran-3-ylethanol.

Temperature (°C)	Solvent System	MeMgBr (Equiv)	Quench Method	Isolated Yield (%)	Purity (HPLC %)
25 (RT)	THF	1.1	H2​O	35	85
0	THF	1.2	Sat. NH4​Cl	72	92
-20	THF	1.5	Rochelle's	94	98
-20	CPME	1.5	Rochelle's	96	99

Standard Operating Procedure: Optimized Grignard Workflow

To ensure a self-validating system, follow this step-by-step methodology. The protocol incorporates internal checks to verify that the anhydrous environment and reagent integrity are maintained[2][3].

Fig 2: Step-by-step experimental workflow for the optimized Grignard addition.

Step-by-Step Methodology

1. System Preparation & Purging

• Flame-dry a multi-neck round-bottom flask equipped with a magnetic stir bar, an addition funnel, and a temperature probe.

• Purge the system with high-purity Nitrogen or Argon for 15 minutes while cooling to room temperature. Validation check: The flask should remain sealed under a positive pressure balloon or manifold.

2. Substrate Loading

• Dissolve 1.0 equivalent of tetrahydropyran-3-carboxaldehyde in anhydrous THF or CPME (approx. 0.2 M concentration).

• Inject the solution into the reaction flask via a dry syringe.

3. Sub-Ambient Cooling

• Submerge the reaction flask in a dry ice/ethylene glycol bath (or a controlled cryocooler) and bring the internal temperature to -20°C[2].

4. Reagent Addition

• Load 1.5 equivalents of Methylmagnesium Bromide (typically 3.0 M in THF) into the addition funnel[5].

• Begin dropwise addition. Critical Step: Adjust the addition rate so that the internal temperature does not exceed -15°C. Rapid addition causes localized heating, promoting the undesired enolization pathway.

5. Reaction Aging

• Once addition is complete, stir the mixture at -20°C for 1 hour.

• Gradually remove the cooling bath and allow the reaction to warm to 0°C over 30 minutes.

6. Chelation Quench

• At 0°C, vigorously stir the mixture and slowly add an equal volume of saturated aqueous Rochelle's salt (potassium sodium tartrate) or saturated NH4​Cl [3][4].

• Validation check: Initially, a white precipitate may form. Continue vigorous stirring at room temperature for 1–2 hours until two completely clear, distinct liquid phases emerge.

7. Extraction and Isolation

• Transfer the biphasic mixture to a separatory funnel. Isolate the organic layer.

• Extract the aqueous layer twice with ethyl acetate or CPME.

• Combine the organic layers, wash with brine, and dry over anhydrous Na2​SO4​ .

• Filter and concentrate under reduced pressure to yield the highly pure 1-Tetrahydropyran-3-ylethanol product.

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. mt.com [mt.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. d-nb.info [d-nb.info]
• 5. methylmagnesium bromide THF | C5H11BrMgO | CID 87471365 - PubChem [pubchem.ncbi.nlm.nih.gov]

Preventing oxidation of 1-Tetrahydropyran-3-ylethanol during long-term laboratory storage

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth technical and practical advice on preventing the oxidation of 1-Tetrahydropyran-3-ylethanol during long-term laboratory storage. By understanding the underlying chemical principles and implementing the robust protocols detailed below, you can ensure the integrity and stability of your valuable samples.

Introduction

1-Tetrahydropyran-3-ylethanol is a valuable building block in organic synthesis, notable for its bifunctional nature, containing both a secondary alcohol and a cyclic ether (tetrahydropyran, THP) moiety.[1][2][3][4] While the tetrahydropyran ring is generally more stable to peroxide formation than its five-membered analog, tetrahydrofuran (THF), the presence of both the ether and alcohol functional groups presents a dual susceptibility to oxidative degradation over time.[5][6] This guide will address the common challenges and questions regarding the long-term storage and stability of this compound.

Troubleshooting Guide: Has My Sample Degraded?

This section addresses specific issues you might encounter when you suspect your sample of 1-Tetrahydropyran-3-ylethanol has undergone oxidation.

Question: What are the visible signs of degradation in my sample of 1-Tetrahydropyran-3-ylethanol?

Answer:

While 1-Tetrahydropyran-3-ylethanol is a clear, colorless liquid, visual inspection can sometimes offer the first clues of degradation.[7] Look for the following signs:

• Discoloration: A change from colorless to a yellow or brownish tint can indicate the formation of oxidation byproducts.

• Increased Viscosity: The formation of peroxides and other oligomeric oxidation products can lead to an increase in the viscosity of the liquid.

• Precipitate Formation: In advanced stages of degradation, insoluble polymeric materials may form and appear as a precipitate or an oily layer.

It is crucial to understand that the absence of these signs does not guarantee the absence of peroxides. Peroxides can be present at dangerous levels even in clear, colorless liquids. Therefore, chemical testing is essential if oxidation is suspected.

Question: My analytical data (NMR/GC-MS) for an old sample looks different. Could this be oxidation?

Answer:

Yes, changes in analytical data are a strong indicator of degradation. Here’s what to look for:

• NMR Spectroscopy:

  • New Signals: The appearance of new, broad signals in the proton or carbon NMR spectrum, particularly in the downfield region, can suggest the formation of hydroperoxides or other oxygenated species. Aldehydic or carboxylic acid protons, if formed, would appear significantly downfield.

  • Decreased Purity: A decrease in the integration of the characteristic peaks of 1-Tetrahydropyran-3-ylethanol relative to an internal standard or the appearance of numerous small impurity peaks indicates decomposition.

• Gas Chromatography-Mass Spectrometry (GC-MS):

  • New Peaks: The emergence of new peaks in the gas chromatogram is a clear sign of new chemical entities in your sample.

  • Fragmentation Patterns: The mass spectra of these new peaks may show fragments indicative of oxidation products, such as smaller oxygenated ring fragments or species with additional oxygen atoms. Common oxidation products of ethers include hydroperoxides, diols, and carbonyl compounds.[8]

If you observe these changes, it is highly probable that your sample has undergone oxidation. Further testing, specifically for peroxides, is strongly recommended before using the material in any experiment.

Frequently Asked Questions (FAQs) on Long-Term Storage

This section provides answers to common questions regarding the proactive prevention of oxidation during the storage of 1-Tetrahydropyran-3-ylethanol.

Question: What is the ideal way to store 1-Tetrahydropyran-3-ylethanol to prevent oxidation?

Answer:

The key to preventing oxidation is to minimize exposure to oxygen and light, and to store the compound at a reduced temperature. The following table summarizes the recommended storage conditions:

Storage Parameter	Recommendation	Rationale
Atmosphere	Inert gas (Argon or Nitrogen)	Displaces oxygen, which is essential for the autoxidation process.[9][10]
Temperature	2-8 °C	Reduces the rate of chemical reactions, including oxidation.[11][12]
Container	Amber glass bottle with a tight-fitting cap	Protects the sample from light, which can initiate radical chain reactions, and prevents oxygen ingress.[11]
Additives	Consider adding a radical scavenger (antioxidant)	Inhibits the free-radical chain mechanism of autoxidation.[13]

Question: Which antioxidants are compatible and effective for stabilizing 1-Tetrahydropyran-3-ylethanol?

Answer:

For compounds containing ether and alcohol functionalities, hindered phenolic antioxidants are generally effective and compatible. The most common and well-studied is Butylated Hydroxytoluene (BHT).

• Butylated Hydroxytoluene (BHT): BHT is a synthetic phenolic antioxidant that acts as a free radical scavenger.[13][14] It donates a hydrogen atom to reactive peroxy radicals, terminating the oxidation chain reaction and forming a stable, non-reactive radical itself.[13][[“]][16]

Antioxidant	Recommended Concentration	Mechanism of Action
Butylated Hydroxytoluene (BHT)	50-250 ppm (0.005-0.025% w/w)	Free radical scavenger; terminates autoxidation chain reactions.[13][[“]]

It is important to note that the presence of an antioxidant may interfere with certain sensitive downstream applications. Always consider the compatibility of the antioxidant with your specific experimental conditions.

Experimental Protocols

Protocol 1: Procedure for Safe Storage of 1-Tetrahydropyran-3-ylethanol

• Select an Appropriate Container: Use a clean, dry amber glass bottle with a PTFE-lined cap.

• Add Antioxidant (Optional but Recommended): If desired, add BHT to the 1-Tetrahydropyran-3-ylethanol to achieve a final concentration of 50-250 ppm. Ensure thorough mixing.

• Inerting the Atmosphere:

  • Gently bubble dry argon or nitrogen gas through the liquid for 5-10 minutes to displace dissolved oxygen.

  • Alternatively, for smaller volumes, use the "purge and fill" method: evacuate the headspace of the container under vacuum and backfill with an inert gas. Repeat this cycle 3-5 times.

• Seal and Label: Tightly seal the container. Label the bottle clearly with the compound name, date of storage, and a note indicating it is stored under an inert atmosphere and contains an antioxidant (if added).

• Store Appropriately: Place the sealed container in a refrigerator at 2-8 °C, away from any light sources.[11][12]

Protocol 2: Qualitative Test for Peroxides

This protocol should be performed on any sample of 1-Tetrahydropyran-3-ylethanol that is old, has been stored improperly, or is suspected of degradation before it is used, especially before distillation or concentration.

Method: Potassium Iodide (KI) Test

• Prepare the Test Solution: In a clean, dry test tube, add approximately 1 mL of the 1-Tetrahydropyran-3-ylethanol sample.

• Add Reagents: Add 1 mL of glacial acetic acid and a few crystals of potassium iodide (or sodium iodide).

• Observe: Gently mix the solution. The formation of a yellow to brown color indicates the presence of peroxides. The intensity of the color is proportional to the peroxide concentration.

  • Yellow: Low concentration of peroxides.

  • Brown: High concentration of peroxides.

For a more sensitive test, commercial peroxide test strips are available and should be used according to the manufacturer's instructions. [17][18]

Visualization of Key Processes

Diagram 1: Autoxidation of the Tetrahydropyran Moiety

This diagram illustrates the free-radical chain reaction responsible for the formation of hydroperoxides in the tetrahydropyran ring of 1-Tetrahydropyran-3-ylethanol.

Caption: Free-radical autoxidation of the THP ring.

Diagram 2: Decision Workflow for Sample Stability Assessment

This workflow provides a logical sequence of steps to assess the stability of a stored sample of 1-Tetrahydropyran-3-ylethanol.

Caption: Workflow for assessing sample stability.

Conclusion

The long-term stability of 1-Tetrahydropyran-3-ylethanol is achievable through a combination of proper storage techniques and, when necessary, the use of antioxidants. By understanding the mechanisms of oxidative degradation and implementing the protocols outlined in this guide, researchers can ensure the quality and reliability of their starting materials, leading to more reproducible and successful experimental outcomes. Always prioritize safety by testing for peroxides in aged or improperly stored samples.

References

• Ataman Kimya. (n.d.). ANTIOXIDANT BHT. Retrieved from [Link]

• Consensus. (n.d.). Thread - What is Butylated Hydroxytoluene (BHT) mechanism of action? Retrieved from [Link]

• Semantic Scholar. (n.d.). Butylated Hydroxytoluene as a Free Radical Scavenger: Mechanistic Insights. Retrieved from [Link]

• Wikipedia. (n.d.). Butylated hydroxytoluene. Retrieved from [Link]

• Britannica. (2026, March 13). Ether - Synthesis, Reactions, Uses. Retrieved from [Link]

• YouTube. (2024, January 25). Ether autooxidation. Retrieved from [Link]

• Semantic Scholar. (n.d.). Understanding the chemistry behind the antioxidant activities of butylated hydroxytoluene (BHT): a review. Retrieved from [Link]

• University of Bristol. (n.d.). Peroxide Forming Solvents. Retrieved from [Link]

• PubMed. (2011, August 28). Oxidation mechanism of diethyl ether: a complex process for a simple molecule. Retrieved from [Link]

• Semantic Scholar. (2025, August 6). Studies in auto-oxidation reactions. II. The mechanism of the autooxidation of certain ethers. Retrieved from [Link]

• The Hong Kong Polytechnic University. (n.d.). Peroxide Tests. Retrieved from [Link]

• YouTube. (2013, October 29). Autoxidation of Ethers. Retrieved from [Link]

• University of California, Santa Barbara. (2025, November 13). Management of Peroxide-Forming Organic Solvents. Retrieved from [Link]

• Washington State University. (n.d.). Peroxide Forming Organic Solvents. Retrieved from [Link]

• OSTI.GOV. (2022, October 19). Catalytic production of Tetrahydropyran (THP): A biomass- derived, economically competitive solvent with demonstrated use in. Retrieved from [Link]

• Restek. (2024, December 23). The Proper Storage and Handling of Volatile Analytical Standards. Retrieved from [Link]

• Wiley Online Library. (n.d.). Stereoselective Synthesis of Polysubstituted Tetrahydropyrans by Brønsted Acid-Mediated Hydroxyalkoxylation of Silylated Alke. Retrieved from [Link]

• ACS Publications. (2008, November 19). Delineating Oxidative Processes of Aqueous C 60 Preparations: Role of THF Peroxide. Retrieved from [Link]

• Wikipedia. (n.d.). Tetrahydropyran. Retrieved from [Link]

• ResearchGate. (n.d.). Oxidation of diethyl ether: Extensive characterization of products formed at low temperature using high resolution mass spectrometry. Retrieved from [Link]

• National Institutes of Health. (n.d.). Discovery of lipid peroxidation products formed in vivo with a substituted tetrahydrofuran ring (isofurans) that are favored by increased oxygen tension. Retrieved from [Link]

• ACS Publications. (2008, October 8). Oxidation of Ethyl Ether on Borate Glass: Chemiluminescence, Mechanism, and Development of a Sensitive Gas Sensor. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Catalytic production of tetrahydropyran (THP): a biomass-derived, economically competitive solvent with demonstrated use in plastic dissolution. Retrieved from [Link]

• YouTube. (2024, February 21). Peroxide formation mechanism in THF #chemistry #science #peroxide #solvent #mechanism. Retrieved from [Link]

• National Institutes of Health. (n.d.). Contemporary Strategies for the Synthesis of Tetrahydropyran Derivatives: Application to Total Synthesis of Neopeltolide, a Marine Macrolide Natural Product. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Tetrahydropyran synthesis. Retrieved from [Link]

• National Institutes of Health. (2012, February 10). Stereoselective Synthesis of Both Tetrahydropyran Rings of the Antitumor Macrolide, (−)-Lasonolide A. Retrieved from [Link]

• MDPI. (2026, February 19). Towards the Development of Effective Antioxidants—The Molecular Structure and Properties—Part 2. Retrieved from [Link]

• National Science Foundation. (n.d.). Low-Temperature Ignition and Oxidation Mechanisms of Tetrahydropyran. Retrieved from [Link]

• AMERICAN ELEMENTS. (n.d.). (Tetrahydropyran-3-yl)methanol. Retrieved from [Link]

• MDPI. (2018, May 14). Preventing and Mitigating Alcohol Toxicity: A Review on Protective Substances. Retrieved from [Link]

• Ministry of the Environment, Government of Japan. (n.d.). III Analytical Methods. Retrieved from [Link]

• ACS Publications. (2024, November 11). Oxoammonium-Catalyzed Ether Oxidation via Hydride Abstraction: Methodology Development and Mechanistic Investigation Using Paramagnetic Relaxation Enhancement NMR. Retrieved from [Link]

• ResearchGate. (n.d.). Effect of Antioxidants on the Stability of Poly(ether ether ketone) and the Investigation on the Effect Mechanism of the Antioxidants to Poly(ether ether ketone). Retrieved from [Link]

• SciELO. (2026, February 5). Development of an Analytical Method for Identification and Quantification of Glycerol Ethers. Retrieved from [Link]

• Wikipedia. (n.d.). 2,4,6-Tri-tert-butylphenol. Retrieved from [Link]

• MDPI. (2025, February 3). Natural Antioxidants: Advancing Stability and Performance in Sustainable Biobased and Biodegradable Plastics. Retrieved from [Link]

• sds-search.com. (n.d.). Tetrahydropyran-3-yl)methanol. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of ketones by oxidation of alcohols. Retrieved from [Link]

• BYJU'S. (2019, December 7). Oxidation of Alcohols to Aldehydes and Ketones. Retrieved from [Link]

• Chemistry LibreTexts. (2024, March 17). 17.7: Oxidation of Alcohols. Retrieved from [Link]

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Technical Support Center: Troubleshooting 1-Tetrahydropyran-3-ylethanol Solubility in Catalysis

Welcome to the Advanced Applications Support Center. This guide is engineered for researchers and drug development professionals facing mass-transfer limitations, catalyst deactivation, or poor yields when utilizing 1-Tetrahydropyran-3-ylethanol in catalytic workflows.

Due to its unique structure—a moderately hydrophobic tetrahydropyran (THP) ring coupled with a highly polar hydroxyethyl tail—this molecule exhibits amphiphilic-like behavior. This structural dichotomy often leads to micelle-like aggregation in non-polar solvents and poor partitioning in biphasic aqueous systems, severely complicating transition-metal and phase-transfer catalysis.

I. Troubleshooting Guides & FAQs

Q1: Why does 1-Tetrahydropyran-3-ylethanol precipitate or form a viscous layer when added to toluene or hexane during transition-metal cross-coupling? Causality: In strictly non-polar solvents, the hydroxyl groups of the hydroxyethyl chain hydrogen-bond intermolecularly, forming oligomeric aggregates. The non-polar solvent cannot solvate the polar tail, leading to phase separation or precipitation. Solution: Implement a co-solvent strategy using 1 such as 2-Methyltetrahydrofuran (2-MeTHF) or Cyclopentyl methyl ether (CPME)[1]. These solvents act as hydrogen-bond acceptors, disrupting the substrate's self-aggregation while maintaining compatibility with the organometallic catalytic cycle.

Q2: During the biphasic oxidation (e.g., TEMPO/NaOCl) of the primary alcohol moiety, my conversion stalls at 30%. How do I improve this? Causality: Stalled conversion in biphasic systems is a classic mass-transfer limitation. The 2 dictate that they partition strongly into the organic phase, while the active oxidant remains trapped in the aqueous phase[2]. Solution: Introduce a Phase-Transfer Catalyst (PTC) such as Tetrabutylammonium bromide (TBAB). The PTC shuttles the active oxidant species across the phase boundary into the organic layer, ensuring it reaches the localized substrate.

Q3: I am observing rapid catalyst deactivation (e.g., Pd/C or Ru catalysts) when using this substrate. What is the mechanism of failure? Causality: Poor bulk solubility leads to localized high concentrations of the substrate directly at the heterogeneous catalyst surface. The ether oxygen of the THP ring, combined with the hydroxyl group, can act as a bidentate ligand. If the substrate is not properly solvated by the bulk medium, it chelates and irreversibly poisons the metal active sites. Solution: Optimize the dielectric constant of your solvent system and operate at an elevated temperature (e.g., 60°C) to ensure complete thermodynamic solvation before introducing the catalyst.

II. Quantitative Data: Solvent System Optimization

To prevent catalyst poisoning and ensure optimal mass transfer, select a solvent system that balances the polarity of the THP ring and the alcohol moiety.

Solvent System	Dielectric Constant (ε)	Solvation Efficacy for THPE	Catalyst Compatibility	Recommended Use Case
Toluene (100%)	2.38	Poor (Aggregation)	Excellent	Not recommended alone
Toluene / 2-MeTHF (3:1)	~4.00	Excellent	Excellent	Transition-metal cross-coupling
Dichloromethane (DCM)	8.93	Good	Moderate	Halogenation, mild oxidations
Water / DCM (Biphasic)	N/A	Poor mass transfer	Good (with PTC)	TEMPO/NaOCl oxidations
CPME (100%)	4.76	Excellent	Excellent	Acid-catalyzed etherifications

III. Validated Experimental Protocols

Every protocol below is designed as a self-validating system, ensuring that physical parameters confirm chemical readiness before irreversible steps (like catalyst addition) are taken.

Protocol A: Transition-Metal Catalysis using a Co-Solvent Solvation Strategy

• Substrate Preparation: Weigh 10.0 mmol of 1-Tetrahydropyran-3-ylethanol into an oven-dried Schlenk flask under an inert argon atmosphere.

• Primary Solvation: Add 5.0 mL of anhydrous 2-Methyltetrahydrofuran (2-MeTHF).

  • Causality: 2-MeTHF effectively solvates both the hydroxyl tail and the THP ring, preventing the formation of insoluble oligomers[1].

• Bulk Solvent Addition: Slowly add 15.0 mL of the primary non-polar reaction solvent (e.g., Toluene) while stirring at 400 RPM.

• Validation Checkpoint: Visually inspect the solution. It must be optically clear. If any turbidity or viscous pooling is observed at the bottom of the flask, add 2-MeTHF in 1.0 mL increments until complete, transparent dissolution is achieved. Do not proceed until this thermodynamic stability is visually confirmed.

• Catalyst Introduction: Add the transition metal catalyst (e.g., Pd(PPh3)4, 5 mol%) and required base.

• Reaction Execution: Heat the mixture to the target reaction temperature (e.g., 80°C) and monitor via GC-MS.

Protocol B: Biphasic Oxidation using Phase-Transfer Catalysis (PTC)

• Organic Phase Preparation: Dissolve 10.0 mmol of 1-Tetrahydropyran-3-ylethanol in 20.0 mL of Dichloromethane (DCM).

• PTC Addition: Add 0.5 mmol (5 mol%) of Tetrabutylammonium bromide (TBAB) to the organic phase.

  • Causality: TBAB is highly lipophilic and will act as the shuttle for the aqueous oxidant, overcoming the low aqueous solubility of the THP derivative[2].

• Aqueous Phase Preparation: In a separate vessel, prepare the oxidant solution (e.g., 11.0 mmol NaOCl in 20.0 mL water, buffered to pH 9.0).

• Biphasic Mixing: Combine the two phases and initiate vigorous stirring (≥800 RPM) to maximize interfacial surface area.

• Validation Checkpoint: Temporarily halt stirring after 10 minutes. The phases should separate rapidly (within 30 seconds) with a sharp, clear boundary. If a persistent emulsion forms, it indicates excessive substrate aggregation at the interface; dilute the organic phase with an additional 5.0 mL of DCM to restore optimal mass transfer dynamics.

• Reaction Monitoring: Resume stirring and monitor the organic phase via TLC until the primary alcohol is fully oxidized.

IV. Mechanistic Workflows (Visualizations)

Workflow demonstrating the co-solvent resolution for 1-Tetrahydropyran-3-ylethanol in catalysis.

Biphasic phase-transfer catalysis mechanism for 1-Tetrahydropyran-3-ylethanol oxidation.

V. References

• Title: Heterogeneous acidic catalysts for the tetrahydropyranylation of alcohols and phenols in green ethereal solvents Source: Beilstein Journal of Organic Chemistry (via PMC / NIH) URL:

• Title: Physical Properties of Tetrahydropyran and Its Applications Source: ResearchGate URL:

• Title: Catalytic production of tetrahydropyran (THP): a biomass-derived, economically competitive solvent with demonstrated use in plastic dissolution Source: Green Chemistry (RSC Publishing) URL:

Sources

• 1. Heterogeneous acidic catalysts for the tetrahydropyranylation of alcohols and phenols in green ethereal solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of the Reactivity of 1-Tetrahydropyran-3-ylethanol and 1-Tetrahydropyran-4-ylethanol

A Senior Application Scientist's Guide to Understanding Isomeric Differences in Chemical Synthesis

In the landscape of drug discovery and fine chemical synthesis, the subtle structural nuances of isomeric molecules can have profound impacts on their reactivity, and consequently, their utility as synthetic intermediates. This guide provides an in-depth comparison of the reactivity of two closely related isomers: 1-(Tetrahydropyran-3-yl)ethanol and 1-(Tetrahydropyran-4-yl)ethanol. While structurally similar, the positioning of the ethanol substituent on the tetrahydropyran ring introduces significant differences in steric and electronic environments, leading to distinguishable chemical behaviors. This analysis is grounded in fundamental principles of organic chemistry and supported by established experimental protocols.

Unveiling the Structural and Conformational Differences

The reactivity of cyclic compounds is intrinsically linked to their three-dimensional structure. Both 1-(tetrahydropyran-3-yl)ethanol and 1-(tetrahydropyran-4-yl)ethanol adopt a chair conformation as their most stable arrangement, minimizing torsional and steric strain.[1] The key differentiator lies in the placement of the ethanol substituent.

For 1-(tetrahydropyran-4-yl)ethanol, the ethanol group can occupy either an axial or equatorial position. To minimize 1,3-diaxial interactions, the bulkier ethanol group will predominantly reside in the more stable equatorial position. In this conformation, the hydroxyl group is projected away from the bulk of the ring, rendering it relatively unhindered.

In contrast, the ethanol group in 1-(tetrahydropyran-3-yl)ethanol is situated adjacent to the ring oxygen. While it also preferentially occupies the equatorial position, its proximity to the heteroatom introduces a more complex steric and electronic environment. The lone pairs of the ring oxygen can influence the local electronic environment and potentially interact with incoming reagents.

Comparative Reactivity: A Tale of Two Isomers

The differential positioning of the ethanol group is hypothesized to lead to notable differences in the rates of common organic transformations such as esterification and oxidation.

Esterification: The Impact of Steric Accessibility

Fischer-Speier esterification, a cornerstone of organic synthesis, involves the acid-catalyzed reaction of an alcohol with a carboxylic acid to form an ester.[2][3] The rate of this reaction is highly sensitive to steric hindrance around the alcohol's hydroxyl group.[4]

It is anticipated that 1-(tetrahydropyran-4-yl)ethanol will exhibit a faster rate of esterification compared to its 3-substituted counterpart. The hydroxyl group in the 4-isomer, when in its preferred equatorial conformation, is more sterically accessible to the incoming carboxylic acid. Conversely, the hydroxyl group of the 3-isomer is in closer proximity to the tetrahydropyran ring, potentially leading to greater steric hindrance and a slower reaction rate.

Predicted Relative Reactivity in Esterification:

Compound	Predicted Relative Rate	Rationale
1-(Tetrahydropyran-4-yl)ethanol	Faster	Less steric hindrance around the hydroxyl group in the preferred equatorial conformation.
1-(Tetrahydropyran-3-yl)ethanol	Slower	Increased steric hindrance due to the proximity of the ethanol group to the tetrahydropyran ring.

Oxidation: Probing Electronic and Steric Effects

The oxidation of secondary alcohols to ketones is another fundamental transformation. The Swern oxidation, which utilizes dimethyl sulfoxide (DMSO) and oxalyl chloride, is a mild and efficient method for this purpose.[5][6] The rate of oxidation can be influenced by both the steric environment around the alcohol and the electronic properties of the substrate.

The inductive effect of the ring oxygen in the tetrahydropyran moiety withdraws electron density, which can influence the reactivity of the rest of the molecule.[7] This effect diminishes with distance. In 1-(tetrahydropyran-3-yl)ethanol, the hydroxyl group is closer to the ring oxygen than in the 4-substituted isomer. This proximity could lead to a slight increase in the acidity of the hydroxyl proton, potentially affecting the initial steps of the oxidation mechanism.

However, as with esterification, steric hindrance is likely to be a dominant factor. The approach of the bulky activating agent in the Swern oxidation to the hydroxyl group of the 3-isomer may be more impeded. Therefore, it is predicted that 1-(tetrahydropyran-4-yl)ethanol will undergo oxidation at a faster rate than 1-(tetrahydropyran-3-yl)ethanol.

Predicted Relative Reactivity in Swern Oxidation:

Compound	Predicted Relative Rate	Rationale
1-(Tetrahydropyran-4-yl)ethanol	Faster	Greater accessibility of the hydroxyl group for the oxidation reagents.
1-(Tetrahydropyran-3-yl)ethanol	Slower	Potential for increased steric hindrance and electronic effects from the nearby ring oxygen.

Experimental Protocols

To empirically validate these predictions, the following detailed experimental protocols for comparative esterification and oxidation reactions are provided.

Experimental Workflow: Comparative Fischer-Speier Esterification

Caption: Workflow for Comparative Fischer-Speier Esterification.

Protocol:

• To two separate round-bottom flasks equipped with a Dean-Stark apparatus and a reflux condenser, add 1-(tetrahydropyran-3-yl)ethanol (1.0 mmol) to one and 1-(tetrahydropyran-4-yl)ethanol (1.0 mmol) to the other.

• To each flask, add glacial acetic acid (1.2 mmol) and toluene (10 mL).

• Add p-toluenesulfonic acid monohydrate (0.05 mmol) to each flask as the catalyst.

• Heat the reaction mixtures to reflux and collect the water azeotropically in the Dean-Stark trap.

• Monitor the progress of both reactions simultaneously by thin-layer chromatography (TLC) or gas chromatography (GC) at regular time intervals.

• Once the reactions are complete (as determined by the consumption of the starting alcohol), cool the mixtures to room temperature.

• Carefully quench the reactions by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layers and extract the aqueous layers with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Determine the yield and purity of the resulting esters by ¹H NMR spectroscopy and GC analysis. The relative reaction rates can be inferred from the time taken for each reaction to reach completion or by comparing the product-to-starting material ratio at a specific time point.[8][9]

Experimental Workflow: Comparative Swern Oxidation

Caption: Workflow for Comparative Swern Oxidation.

Protocol:

• To two separate flame-dried round-bottom flasks under an inert atmosphere (nitrogen or argon), add oxalyl chloride (1.5 mmol) in anhydrous dichloromethane (5 mL) and cool to -78 °C.

• To each flask, add a solution of dimethyl sulfoxide (3.0 mmol) in anhydrous dichloromethane (1 mL) dropwise, ensuring the temperature remains below -60 °C. Stir the mixture for 15 minutes.

• In separate flasks, prepare solutions of 1-(tetrahydropyran-3-yl)ethanol (1.0 mmol) in anhydrous dichloromethane (2 mL) and 1-(tetrahydropyran-4-yl)ethanol (1.0 mmol) in anhydrous dichloromethane (2 mL).

• Add the alcohol solutions dropwise to their respective reaction flasks containing the activated DMSO complex, maintaining the temperature at -78 °C. Stir for 30 minutes.

• Add triethylamine (5.0 mmol) dropwise to each flask, and continue stirring for another 30 minutes at -78 °C.

• Allow the reaction mixtures to slowly warm to room temperature.

• Quench the reactions by adding water.

• Separate the organic layers and extract the aqueous layers with dichloromethane.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Analyze the crude products by ¹H NMR spectroscopy and GC to determine the yield of the corresponding ketones and compare the conversion rates.[10][11]

Conclusion

The comparative analysis of 1-(tetrahydropyran-3-yl)ethanol and 1-(tetrahydropyran-4-yl)ethanol underscores the critical role of substituent positioning on the reactivity of cyclic molecules. Based on established principles of steric hindrance, it is predicted that the 4-substituted isomer will exhibit greater reactivity in both esterification and oxidation reactions due to the enhanced accessibility of its hydroxyl group. The provided experimental protocols offer a robust framework for validating these predictions and quantifying the differences in reactivity. For researchers and drug development professionals, a thorough understanding of these isomeric effects is paramount for the rational design of synthetic routes and the efficient production of target molecules.

References

• Fischer, E.; Speier, A. (1895). "Darstellung der Ester". Berichte der deutschen chemischen Gesellschaft. 28 (3): 3252–3258. [Link]

• Chemistry Steps. (2021, November 18). Fischer Esterification. [Link]

• Organic Chemistry Portal. fischer-esterification. [Link]

• PMC. Synthetic and biosynthetic methods for selective cyclisations of 4,5-epoxy alcohols to tetrahydropyrans. [Link]

• ResearchGate. Pyrolysis and combustion chemistry of tetrahydropyran: Experimental and modeling study. [Link]

• OperaChem. (2024, January 5). Fischer Esterification-Typical Procedures. [Link]

• OrgoSolver. Carboxylic Acids + Alcohols → Esters (Fischer Esterification). [Link]

• Michigan State University Department of Chemistry. Swern Oxidation Proceedure. [Link]

• Chemistry LibreTexts. (2023, January 22). Swern oxidation. [Link]

• Journal of the Chemical Society, Perkin Transactions 2. Stereoelectronic effects on reactivity. Crystal-structure–reactivity correlations for acetals with synperiplanar lone pairs. [Link]

• ACS Publications. (2001, October 11). An ab Initio Theory and Density Functional Theory (DFT) Study of Conformers of Tetrahydro-2H-pyran. [Link]

• Chemistry Steps. (2020, January 6). Swern Oxidation. [Link]

• Wikipedia. Swern oxidation. [Link]

• YouTube. (2025, October 31). Swern Oxidation. [Link]

• PMC. Does Steric Hindrance Actually Govern the Competition between Bimolecular Substitution and Elimination Reactions?. [Link]

• Wikipedia. Steric effects. [Link]

• Organic Chemistry Portal. synthesis-of-tetrahydropyrans. [Link]

• ResearchGate. A computational study of 4-alkyl equatorial tetrahydro-2 H-thiopyran-1-oxides (tetrahydrothiopyran-1-oxides, thiacyclohexane-1-oxides, thiane-1-oxides). [Link]

• The University of Manchester. Conformational flexibility of hybrid[12]- and[13]-rotaxanes. [Link]

• YouTube. (2024, October 21). Steric Hindrance. [Link]

• PMC. Relative Rates of Transesterification vis-à-vis Newman's Rule of Six. [Link]

• St.Peter's Institute of Pharmaceutical Sciences. The Effect of Substituents on Reactivity. [Link]

• PMC. Exploring the Relationship between Reactivity and Electronic Structure in Isorhodanine Derivatives Using Computer Simulations. [Link]

• Journal of the American Chemical Society. Conformational analysis. 42. Monosubstituted tetrahydropyrans. [Link]

• Unknown Source. Conformational Analysis An important aspect of organic compounds is that the compound is not static, but rather has confo. [Link]

• PMC. Contemporary Strategies for the Synthesis of Tetrahydropyran Derivatives: Application to Total Synthesis of Neopeltolide, a Marine Macrolide Natural Product. [Link]

• Beilstein Journals. (2021, April 29). Prins cyclization-mediated stereoselective synthesis of tetrahydropyrans and dihydropyrans: an inspection of twenty years. [Link]

• Wipf Group. Oxidations. [Link]

• MDPI. (2019, April 25). Electrocatalytic Oxidation of Small Molecule Alcohols over Pt, Pd, and Au Catalysts: The Effect of Alcohol's Hydrogen Bond Donation Ability and Molecular Structure Properties. [Link]

• PMC. Ester Formation in Alcohol Microdroplet Sprays: Enhanced Reactivity of C8 to C16 Carboxylic Acids with C1 to C3 Alcohols and the Effect of Water. [Link]

• PMC. (2022, November 1). Synthesis and Antioxidative Properties of 1,2,3,4-Tetrahydropyridine Derivatives with Different Substituents in 4-Position. [Link]

• OpenStax. (2023, September 20). 16.4 Substituent Effects in Electrophilic Substitutions - Organic Chemistry. [Link]

• MDPI. (2023, November 7). Comparative Analysis of Esterification Reaction in Continuous Stirred Tank and Plug-Flow Reactors. [Link]

• Lumen Learning. The Effect of Substituents on Reactivity | MCC Organic Chemistry. [Link]

• ResearchGate. Synthesis and Conformational Studies of Tertiary Alcohols Derived from Tetrahydro-4H-pyran-4-one and Tetrahydrothiopyran-4-one. [Link]

• ChemRxiv. Dual-Regime Reaction Kinetics of the Autocatalytic Hydrolyses of Aqueous Alkyl Lactates. [Link]

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A Comparative Guide to GC-MS Validation for Confirming 1-Tetrahydropyran-3-ylethanol Synthesis

For researchers, scientists, and drug development professionals, the successful synthesis of a target molecule is a critical first step. However, synthesis is incomplete without rigorous analytical confirmation. This guide provides an in-depth comparison of validation protocols for confirming the synthesis of 1-Tetrahydropyran-3-ylethanol, with a primary focus on Gas Chromatography-Mass Spectrometry (GC-MS). We will explore the core principles of GC-MS validation, compare its performance with alternative techniques, and provide actionable protocols to ensure the scientific integrity of your findings.

The Imperative of Method Validation in Synthesis Confirmation

The objective of validating an analytical procedure is to demonstrate its suitability for the intended purpose.[1] In the context of organic synthesis, this means unequivocally confirming the identity and purity of the synthesized compound. Regulatory bodies like the International Council for Harmonisation (ICH) and the United States Pharmacopeia (USP) have established comprehensive guidelines for analytical procedure validation, which form the bedrock of reliable and reproducible scientific data.[2][3][4][5] These guidelines emphasize a series of performance characteristics that must be evaluated, including specificity, linearity, accuracy, precision, and robustness.[1][2]

GC-MS: The Gold Standard for Volatile Compound Analysis

Gas Chromatography-Mass Spectrometry is a powerful and widely used analytical technique for the separation, identification, and quantification of volatile and semi-volatile compounds.[6] Its high sensitivity and specificity make it a gold standard for confirming the synthesis of molecules like 1-Tetrahydropyran-3-ylethanol.[6] The GC component separates the components of a mixture based on their boiling points and interactions with the stationary phase of the column, while the MS component fragments the eluted compounds and separates the fragments based on their mass-to-charge ratio, providing a unique "fingerprint" for each compound.

A Self-Validating GC-MS Protocol for 1-Tetrahydropyran-3-ylethanol

A robust validation protocol is a self-validating system, meaning the experimental design inherently includes checks and balances to ensure the reliability of the results. The following protocol is designed to meet the validation requirements set forth by ICH and USP guidelines.[1][2][4]

1. System Suitability: Before any sample analysis, the GC-MS system's performance must be verified. This is typically achieved by injecting a standard mixture containing the target analyte and an internal standard. Key parameters to assess include:

• Peak Resolution: Ensure baseline separation between the analyte and any potential impurities or byproducts.
• Peak Asymmetry: Evaluate the shape of the analyte peak to check for column degradation or sample adsorption.
• Injection Precision: Multiple injections of the same standard should yield highly reproducible peak areas.

2. Specificity: The ability of the method to unequivocally assess the analyte in the presence of components that may be expected to be present is crucial.[1] For 1-Tetrahydropyran-3-ylethanol synthesis, this involves analyzing:

• Starting Materials: To ensure they do not interfere with the product peak.
• Known Byproducts: If any are anticipated from the reaction mechanism.
• Placebo (Reaction Matrix without Starting Materials): To identify any potential interferences from solvents or reagents.
• The mass spectrum of the synthesized product should be compared to a reference spectrum (e.g., from a commercial standard or a spectral library like NIST) to confirm its identity.[7]

3. Linearity and Range: This establishes the relationship between the concentration of the analyte and the instrumental response.

• Prepare a series of calibration standards of 1-Tetrahydropyran-3-ylethanol at a minimum of five different concentrations.
• The concentration range should encompass the expected concentration of the analyte in the reaction mixture.
• Plot the peak area response against the concentration and determine the linearity by calculating the correlation coefficient (r²), which should ideally be >0.999.[6]

4. Accuracy: Accuracy is the closeness of the test results obtained by the method to the true value.[1] It is typically assessed by spike recovery experiments.

• Spike a placebo (reaction matrix) with known concentrations of 1-Tetrahydropyran-3-ylethanol at three levels (e.g., 80%, 100%, and 120% of the expected concentration).
• Analyze the spiked samples and calculate the percentage recovery. Acceptance criteria are typically within 98-102%.

5. Precision: Precision expresses the closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions.[1] It is evaluated at two levels:

• Repeatability (Intra-assay precision): Analyze a minimum of six replicate samples of the same concentration on the same day, by the same analyst, and on the same instrument.
• Intermediate Precision (Inter-assay precision): Analyze the same sample on different days, with different analysts, and/or on different instruments.
• The precision is expressed as the relative standard deviation (%RSD), which should typically be less than 2%.

6. Limit of Detection (LOD) and Limit of Quantitation (LOQ):

• LOD: The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.
• LOQ: The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.
• These can be determined based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.

7. Robustness: This is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.[1] For GC-MS, this could include:

• Varying the GC oven temperature ramp rate.
• Changing the carrier gas flow rate.
• Using a different batch of GC columns.

Visualizing the GC-MS Validation Workflow

Caption: A flowchart illustrating the key stages of a comprehensive GC-MS method validation protocol.

Alternative and Complementary Analytical Techniques

While GC-MS is a powerful tool, a multi-faceted approach often provides a more comprehensive confirmation of synthesis success. Other techniques can be used as alternatives or as complementary methods for cross-validation.

Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is an unparalleled technique for structural elucidation. It provides detailed information about the carbon-hydrogen framework of a molecule, which is invaluable for confirming the exact structure of the synthesized 1-Tetrahydropyran-3-ylethanol.

• ¹H NMR: Provides information about the number of different types of protons and their neighboring environments.

• ¹³C NMR: Provides information about the number of different types of carbon atoms in the molecule.

• 2D NMR techniques (e.g., COSY, HSQC): Can be used to establish connectivity between protons and carbons, providing unambiguous structural assignment.[8]

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is a rapid and non-destructive technique that identifies the functional groups present in a molecule. For 1-Tetrahydropyran-3-ylethanol, the presence of a broad O-H stretch (from the alcohol) and C-O stretches (from the ether and alcohol) would be key diagnostic peaks.

High-Performance Liquid Chromatography (HPLC): For less volatile or thermally labile compounds, HPLC is a suitable alternative to GC.[6] When coupled with a mass spectrometer (LC-MS), it provides similar confirmatory power to GC-MS.[8]

Comparative Performance of Analytical Techniques

The choice of analytical technique often depends on the specific requirements of the analysis. The following table provides a comparative overview of the performance characteristics of GC-MS, NMR, and FTIR for the confirmation of 1-Tetrahydropyran-3-ylethanol synthesis.

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	Nuclear Magnetic Resonance (NMR)	Fourier-Transform Infrared (FTIR)
Primary Function	Separation, Identification, Quantification	Structural Elucidation	Functional Group Identification
Sensitivity	High (ppb to ppm levels)	Moderate to Low	Low
Specificity	High (based on retention time and mass spectrum)	Very High (unique spectral fingerprint)	Moderate (functional group overlap)
Sample Throughput	High	Low	Very High
Quantitative Capability	Excellent	Good (with internal standards)	Limited
Cost (Instrument)	Moderate to High	High	Low
Key Advantage	Excellent for purity assessment and impurity profiling.[6]	Unambiguous structure confirmation.	Rapid and non-destructive.

Conclusion: A Multi-Pronged Approach to Synthesis Validation

Confirming the successful synthesis of 1-Tetrahydropyran-3-ylethanol requires a rigorous and well-documented analytical approach. GC-MS stands out as a primary technique due to its high sensitivity, specificity, and quantitative power, making it ideal for both identification and purity assessment. A validation protocol grounded in ICH and USP guidelines ensures the reliability and reproducibility of the data.

However, for absolute certainty and to meet the stringent requirements of drug development and peer-reviewed publications, a multi-pronged approach is recommended. Complementing GC-MS data with structural information from NMR and functional group confirmation from FTIR provides an unassailable body of evidence for the successful synthesis of the target molecule. This comprehensive analytical strategy not only validates the synthesis but also upholds the principles of scientific integrity and trustworthiness.

Experimental Protocols

GC-MS Protocol for 1-Tetrahydropyran-3-ylethanol Analysis

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the crude reaction mixture into a 10 mL volumetric flask.

  • Dissolve and dilute to the mark with a suitable solvent (e.g., Dichloromethane or Ethyl Acetate).

  • Prepare a series of calibration standards of a certified reference standard of 1-Tetrahydropyran-3-ylethanol in the same solvent.

• Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 7890B or equivalent.

  • Mass Spectrometer: Agilent 5977B MSD or equivalent.

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

  • Inlet Temperature: 250°C.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Oven Temperature Program: Initial temperature of 50°C, hold for 2 minutes, ramp at 10°C/min to 250°C, hold for 5 minutes.

  • MSD Transfer Line Temperature: 280°C.

  • Ion Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Scan Range: 35-350 amu.

• Data Analysis:

  • Identify the peak for 1-Tetrahydropyran-3-ylethanol based on its retention time and comparison of the mass spectrum with a reference spectrum.

  • Quantify the purity by calculating the peak area percentage of the main component relative to the total peak area.

Visualizing the Chemical Structure

Caption: The chemical structure of 1-Tetrahydropyran-3-ylethanol.

References

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Comparative analysis of transition metal catalysts used in 1-Tetrahydropyran-3-ylethanol preparation

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of 1-Tetrahydropyran-3-ylethanol and the Role of Catalysis

The tetrahydropyran (THP) motif is a privileged scaffold found in a vast array of natural products and pharmaceuticals. The specific derivative, 1-Tetrahydropyran-3-ylethanol, offers a versatile bifunctional structure with a primary alcohol for further elaboration and a stable cyclic ether core. Its synthesis, therefore, is of considerable interest. While classical stoichiometric reductants can achieve the desired transformation from precursors like 3-acetyltetrahydropyran or esters of tetrahydropyran-3-carboxylic acid, the use of transition metal catalysts offers significant advantages in terms of efficiency, selectivity, and sustainability.

This guide will focus on two primary catalytic routes to 1-Tetrahydropyran-3-ylethanol:

• Catalytic Hydrogenation of 3-Acetyltetrahydropyran: The direct reduction of the ketone functionality.

• Catalytic Reduction of Tetrahydropyran-3-carboxylic Acid Esters: The conversion of an ester to a primary alcohol.

We will explore the performance of various transition metal catalysts in these transformations, providing a comparative framework to aid in catalyst selection and process optimization.

Comparative Analysis of Transition Metal Catalysts

The choice of a transition metal catalyst is paramount and is dictated by factors such as the nature of the substrate, desired selectivity, and process economics. Below is a comparative overview of common transition metal catalysts applicable to the synthesis of 1-Tetrahydropyran-3-ylethanol.

It is important to note that while direct literature on the catalytic synthesis of 1-Tetrahydropyran-3-ylethanol is sparse, we can extrapolate from well-established principles of catalytic hydrogenation and reduction of analogous cyclic ketones and esters. The following table summarizes the expected performance of various catalysts based on their known activities.

Catalyst System	Precursor	Typical Conditions	Expected Yield	Selectivity	Key Considerations & Mechanistic Insights
Ruthenium-based (e.g., Ru-BINAP)	3-Acetyltetrahydropyran	H₂ (10-50 atm), MeOH/EtOH, 25-80 °C	High	High (enantioselective with chiral ligands)	Ruthenium catalysts, particularly those with chiral phosphine ligands like BINAP, are renowned for the asymmetric hydrogenation of ketones. The mechanism involves the formation of a ruthenium hydride species which coordinates to the ketone, followed by hydride transfer via a six-membered pericyclic transition state. The chirality of the ligand dictates the facial selectivity of the hydride attack, leading to a specific enantiomer of the alcohol.
Rhodium-based (e.g., Rh/C, [Rh(COD)Cl]₂)	3-Acetyltetrahydropyran	H₂ (1-10 atm), various solvents, 25 °C	Moderate to High	Moderate to High	Rhodium catalysts are effective for the hydrogenation of ketones, often under milder conditions than ruthenium.[1] For achiral transformations, heterogeneous catalysts like Rh/C are practical. Homogeneous rhodium catalysts can be tuned with various ligands to modulate activity and selectivity.[2]
Iridium-based (e.g., [Ir(COD)Cl]₂ with chiral ligands)	3-Acetyltetrahydropyran	H₂ (10-50 atm), various solvents, 25-50 °C	High	High (enantioselective with chiral ligands)	Iridium catalysts have emerged as powerful tools for asymmetric hydrogenation, often exhibiting high turnover numbers and enantioselectivities for a broad range of substrates, including challenging ketones.[3][4][5][6][7] The mechanism is believed to proceed through an Ir(III)/Ir(I) catalytic cycle.
Palladium on Carbon (Pd/C)	3-Acetyltetrahydropyran	H₂ (1-50 atm), various solvents, 25-100 °C	High	High	Pd/C is a workhorse heterogeneous catalyst for the hydrogenation of various functional groups.[8][9][10] For ketone hydrogenation, it is generally effective, although it may require higher pressures or temperatures compared to more specialized homogeneous catalysts. Its key advantages are its low cost, ease of handling, and simple product work-up via filtration.[8][9]
Platinum(IV) Oxide (PtO₂)	3-Acetyltetrahydropyran	H₂ (1-5 atm), acidic media (e.g., AcOH), 25 °C	High	High	Adams' catalyst (PtO₂) is a highly active catalyst for the hydrogenation of a wide range of functional groups, including ketones.[11] It is typically used in acidic media, which can enhance its activity.
Raney Nickel (Raney Ni)	3-Acetyltetrahydropyran	H₂ (10-100 atm), EtOH, 50-150 °C	High	Moderate	Raney Nickel is a cost-effective heterogeneous catalyst, though it often requires more forcing conditions (higher temperature and pressure) than precious metal catalysts.[12][13] It is a good choice for large-scale industrial applications where cost is a primary driver.
Manganese-based (e.g., [Mn(CO)₅Br])	Tetrahydropyran-3-carboxylate	Hydrosilane, THF, 80 °C	Good to Excellent	High	Recent advances have shown that earth-abundant metals like manganese can effectively catalyze the hydrosilylation of esters to alcohols, offering a more sustainable alternative to precious metal catalysts.[14] The reaction proceeds through the formation of a silyl acetal intermediate, which is then reduced.
Ruthenium-based (e.g., Pincer complexes)	Tetrahydropyran-3-carboxylate	H₂ (1 atm), various solvents, 25 °C	High	High	Pincer-ligated ruthenium complexes have demonstrated remarkable activity for the hydrogenation of esters to alcohols under mild conditions, even at atmospheric pressure of hydrogen.[15] The metal-ligand cooperation in these complexes is key to their high efficiency.

Experimental Protocols: A Practical Guide

The following protocols are representative examples for the catalytic synthesis of 1-Tetrahydropyran-3-ylethanol from its precursors. These should be regarded as starting points for optimization.

Asymmetric Hydrogenation of 3-Acetyltetrahydropyran using a Ruthenium-BINAP Catalyst

Rationale: This protocol is chosen for its potential to deliver enantiomerically enriched 1-Tetrahydropyran-3-ylethanol, which is often a requirement in drug development. The use of a well-defined homogeneous catalyst allows for high selectivity and reproducibility.

Materials:

• 3-Acetyltetrahydropyran

• [RuCl₂(S)-BINAP]₂·NEt₃

• Hydrogen gas (high purity)

• Methanol (anhydrous)

• Autoclave or high-pressure hydrogenation reactor

Procedure:

• To a glass liner of a high-pressure autoclave, add 3-acetyltetrahydropyran (1.0 mmol) and [RuCl₂(S)-BINAP]₂·NEt₃ (0.005 mmol, 0.5 mol%).

• Add anhydrous methanol (5 mL) to dissolve the reactants.

• Seal the autoclave and purge with nitrogen gas three times, followed by three purges with hydrogen gas.

• Pressurize the autoclave with hydrogen gas to 20 atm.

• Stir the reaction mixture at 50 °C for 12 hours.

• After cooling to room temperature, carefully vent the hydrogen gas.

• Concentrate the reaction mixture under reduced pressure.

• Purify the crude product by silica gel column chromatography (e.g., using a gradient of ethyl acetate in hexanes) to afford 1-Tetrahydropyran-3-ylethanol.

• Determine the yield and enantiomeric excess (e.g., by chiral HPLC or GC).

Heterogeneous Hydrogenation of 3-Acetyltetrahydropyran using Palladium on Carbon

Rationale: This protocol offers a practical and scalable method for the synthesis of racemic 1-Tetrahydropyran-3-ylethanol. The use of a heterogeneous catalyst simplifies product purification.

Materials:

• 3-Acetyltetrahydropyran

• 10% Palladium on carbon (Pd/C)

• Hydrogen gas

• Ethanol

• Parr hydrogenation apparatus or similar

Procedure:

• In a hydrogenation flask, dissolve 3-acetyltetrahydropyran (10 mmol) in ethanol (50 mL).

• Carefully add 10% Pd/C (100 mg, 1 wt% of substrate).

• Connect the flask to a Parr hydrogenation apparatus.

• Evacuate the flask and refill with hydrogen gas three times.

• Pressurize the system with hydrogen to 50 psi.

• Shake the reaction mixture at room temperature for 6 hours, or until hydrogen uptake ceases.

• Carefully vent the apparatus and purge with nitrogen.

• Filter the reaction mixture through a pad of celite to remove the Pd/C catalyst. Wash the celite pad with ethanol.

• Combine the filtrate and washings and concentrate under reduced pressure to yield 1-Tetrahydropyran-3-ylethanol.

• Analyze the purity of the product (e.g., by GC-MS or NMR).

Mechanistic Insights and Catalyst Design

A deeper understanding of the reaction mechanisms allows for rational catalyst design and optimization of reaction conditions.

Catalytic Cycle for Ketone Hydrogenation

The generally accepted mechanism for the asymmetric hydrogenation of a ketone with a Ru-BINAP catalyst is illustrated below.

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